Rubidium

• IUPAC Name: rubidium
• InChI: InChI=1S/Rb
• InChI Key: IGLNJRXAVVLDKE-UHFFFAOYSA-N
• Canonical SMILES: [Rb]
• Molecular Formula: Rb
• DSSTOX Substance ID: DTXSID4064686
• Molecular Weight: 85.468 g/mol
• Physical Description: Rubidium appears as a soft silvery metal. Shipped in very limited quantities sealed in a copper tube and over packed in a wooden box. Used in electronics., A soft and silver-like metal; Tarnishes in air; Reacts violently with water; [CAMEO]
• CAS No.: 7440-17-7, 15438-27-4, 22438-27-3

Description

Rubidium (Rb), atomic number 37, is a highly reactive, silvery-white alkali metal . It is characterized by a low melting point of 39.3°C and is typically stored under inert conditions or in a sealed environment to prevent violent reactions with air or water . In cutting-edge research, this compound is a key enabler across multiple disciplines. In energy technology , a significant February 2025 breakthrough identified a this compound-containing oxide-ion conductor (Rb 5 BiMo 4 O 16 ) that exhibits exceptionally high conductivity and stability, paving the way for more efficient solid oxide fuel cells (SOFCs) that can operate at lower temperatures . In medical research , recent studies demonstrate that this compound ions (Rb⁺) exhibit a novel therapeutic potential for glioblastoma (GBM), a highly aggressive brain tumor. Research published in April 2025 indicates that Rb⁺ suppresses tumor cell proliferation, migration, and invasion by downregulating the PI3K/AKT/mTOR signaling pathway, inducing apoptosis and cell cycle arrest . Its similarity to potassium ions (K⁺) allows it to preferentially pass through potassium channels and accumulate within tumor cells, disrupting ionic homeostasis . Beyond these emerging applications, this compound remains fundamental in precision timekeeping as the core element in this compound atomic clocks, which are vital for GPS and telecommunications networks . It is also crucial in quantum computing research, where its precise electron transition frequencies are used to create and control quantum states , and in specialty glass and electronics manufacturing for enhancing optical and conductive properties . This product is provided For Research Use Only and is strictly prohibited for diagnostic, therapeutic, or personal use.

Historical Trajectories and Seminal Discoveries of Rubidium

Spectroscopic Identification and Isolation of Rubidium

The discovery of this compound in 1861 is credited to German chemists Robert Bunsen and Gustav Kirchhoff at the University of Heidelberg. wikipedia.orgnih.govrsc.org Their groundbreaking work utilized the newly invented spectroscope, an instrument that allowed scientists to identify elements based on the unique wavelengths of light they emit when heated. sciencehistory.orguwaterloo.ca

Bunsen and Kirchhoff analyzed samples of the mineral lepidolite (B1170510) and observed a set of deep red spectral lines that did not correspond to any known element. nih.govrsc.org These distinctive lines led them to name the new element "this compound," derived from the Latin word "rubidus," meaning "deep red." wikipedia.orgrsc.org

Initial attempts by Bunsen and Kirchhoff to isolate metallic this compound through the electrolysis of molten this compound chloride were unsuccessful, yielding a substance they initially believed to be a subchloride but was likely a colloidal mixture of the metal and this compound chloride. wikipedia.org Bunsen later successfully produced metallic this compound by heating charred this compound tartrate. wikipedia.org The quality of their early research is notable, with their determined density and melting point differing by less than 0.1 g/cm³ and 1 °C, respectively, from currently accepted values. wikipedia.org

This compound was the second element, following caesium, to be discovered through spectroscopy, highlighting the power of this new analytical method. wikipedia.orgrinconeducativo.org

Evolution of this compound's Role in Scientific Inquiry

Following its discovery, this compound's role in scientific inquiry evolved significantly, moving from basic identification to becoming a crucial component in advanced research and technological applications.

Early research focused on understanding its chemical and physical properties as an alkali metal. This compound is highly reactive, readily losing its outermost electron to form a monovalent cation (Rb⁺). samaterials.combritannica.com It reacts violently with water, producing this compound hydroxide (B78521) and hydrogen gas, and ignites spontaneously in air. nih.govrsc.orgbritannica.com

A key area where this compound has made a substantial impact is in the field of atomic physics and timekeeping. The precise energy transitions of This compound-87 (B1240521) (⁸⁷Rb), a naturally occurring isotope, make it ideal for use in atomic clocks. sybrina.comyoutube.com this compound atomic clocks are known for their exceptional precision and are widely used in applications requiring highly accurate timekeeping, such as global positioning systems (GPS), telecommunications, and navigation systems. samaterials.comsybrina.comcas.cnnist.gov Research continues to improve the stability and miniaturization of this compound atomic clocks. cas.cnmdpi.comanr.fr

This compound has also played a pivotal role in the study of fundamental quantum phenomena. In 1995, a Bose-Einstein condensate (BEC) was first created using a gas of this compound-87 atoms cooled to extremely low temperatures. gsu.eduwashington.eduwikipedia.orgresearchgate.net This achievement, which earned Eric Cornell, Carl Wieman, and Wolfgang Ketterle the Nobel Prize in Physics in 2001, allowed for the macroscopic observation of quantum-mechanical phenomena and opened new avenues for research in quantum mechanics and atomic behavior at ultralow temperatures. youtube.comwikipedia.org

Beyond these prominent applications, this compound has been explored and utilized in various other scientific contexts. Its compounds have been used in the production of special types of glass and as a getter in vacuum tubes. wikipedia.orgrsc.org this compound telluride (Rb₂Te), for instance, has found use in some space-based UV detectors. wikipedia.org The radioactive isotope this compound-87 is also used in this compound-strontium dating, a geochronological technique used to determine the age of rocks and minerals based on the beta decay of ⁸⁷Rb to stable strontium-87 (⁸⁷Sr). wikipedia.orgnih.govbritannica.comlivescience.com

While this compound may have fewer large-scale industrial uses compared to some other elements, its unique atomic properties continue to make it an indispensable tool in advanced scientific research and specialized technological applications. rsc.orgsamaterials.com

Data Tables

Property	Value	Source
Atomic Number	37	nih.govsamaterials.com
Symbol	Rb	wikipedia.orgnih.gov
Appearance	Soft, silvery-white metal	wikipedia.orgnih.govrsc.org
Group	1 (Alkali Metal)	wikipedia.orgbritannica.com
Standard Atomic Weight	85.4678 ± 0.0003	wikipedia.org
Electron Configuration	[Kr]5s¹	wikipedia.orgnih.gov
Melting Point	39.3 °C (312.46 K, 102.7 °F)	wikipedia.orgnih.govrsc.orgsamaterials.com
Boiling Point	688 °C (961 K, 1270 °F)	wikipedia.orgrsc.orgsamaterials.com
Density (at 20 °C)	1.532 g/cm³	rsc.orgsamaterials.com
Natural Isotopes	⁸⁵Rb (72.2%), ⁸⁷Rb (27.8%)	wikipedia.orgrsc.orgbritannica.com
Half-life of ⁸⁷Rb	4.97 × 10¹⁰ years (or ~50 billion years)	wikipedia.orgrsc.orgbritannica.com

Detailed Research Findings

Spectroscopic Discovery: Bunsen and Kirchhoff's analysis of lepidolite revealed characteristic deep red spectral lines, leading to the identification of this compound. wikipedia.orgnih.govrsc.org This was a direct result of heating the mineral sample in a flame and observing the emitted light through a prism-based spectroscope. uwaterloo.ca

Early Isolation Challenges: Initial attempts at isolating metallic this compound through electrolysis of this compound chloride resulted in a blue substance, demonstrating the challenges in obtaining the pure metal due to its high reactivity. wikipedia.org

Atomic Clocks: this compound-87's precise hyperfine transition frequency (around 6.834 billion cycles per second) is utilized in this compound atomic clocks to maintain high accuracy and stability. nist.gov Recent research has pushed the frequency stability of this compound atomic clocks to unprecedented levels. cas.cnmdpi.com

Bose-Einstein Condensate: The creation of a BEC using ⁸⁷Rb atoms involved cooling a dilute gas to temperatures near absolute zero, allowing a significant fraction of atoms to occupy the lowest quantum state and exhibit macroscopic quantum behavior. gsu.eduwikipedia.orgresearchgate.net This required sophisticated techniques like laser cooling and magnetic trapping. gsu.eduwashington.edu

This compound-Strontium Dating: The radioactive decay of ⁸⁷Rb to ⁸⁷Sr with a long half-life makes it a valuable radiometric dating tool for geological samples. wikipedia.orgnih.govbritannica.comlivescience.com The ratio of ⁸⁷Sr to ⁸⁷Rb in a sample can be used to calculate its age. nih.gov

Fundamental Atomic and Isotopic Research on Rubidium

Rubidium Isotope Systems

This compound exists in nature as a mixture of two primary isotopes, but a variety of artificial isotopes have also been produced and studied. The isotopic composition and properties of this compound isotopes are central to many research applications.

Natural Abundances and Isotopic Ratios of this compound

Natural terrestrial deposits of this compound are composed of two isotopes: This compound-85 (B76637) () and This compound-87 (B1240521) (). is a stable isotope, while is slightly radioactive. wikipedia.orgchemlin.org The natural abundance of is approximately 72.17%, and that of is approximately 27.83%. chemlin.orgisotopes.gov These abundances can be expressed as an isotopic ratio of to , which is approximately 2.6:1. chemlin.org

Precise measurements of the absolute isotopic abundance ratio of terrestrial this compound have been performed using techniques such as solid-sample thermal ionization mass spectrometry. One study determined the absolute ratio to be 2.59265 ± 0.00170, yielding atom percents of 72.1654 ± 0.0132 for and 27.8346 ± 0.0132 for . nih.govnist.gov The atomic weight calculated from this isotopic composition is 85.46776 ± 0.00026. nih.govnist.gov While the amount of has decreased slightly over geological time due to radioactive decay, studies have shown that the present-day ratio is constant in nature within narrow confidence limits. nih.govnist.gov

Isotope	Natural Abundance (atom %)	Atomic Mass (u)
This compound-85 ($\text{}^{85}\text{Rb}$)	72.17(2) chemlin.orgisotopes.gov	84.91178974(3) chemlin.orgchemlin.org
This compound-87 ($\text{}^{87}\text{Rb}$)	27.83(2) chemlin.orgisotopes.gov	86.909180529(6) chemlin.orgchemlin.org

Artificially Produced this compound Isotopes

In addition to the two naturally occurring isotopes, numerous artificial this compound isotopes have been synthesized and characterized. These isotopes have varying half-lives, ranging from milliseconds to days. For example, has a half-life of 86.2 days, has a half-life of 33.1 days, and has a half-life of 18.642 days. wikipedia.org Other radioisotopes typically have half-lives less than a day. wikipedia.org this compound-82 (), with a half-life of 1.273 minutes, is produced by the electron-capture decay of strontium-82 (B1233234) () and is used in certain medical imaging procedures. wikipedia.org

Nuclear Spin Characterization of this compound Isotopes

The nuclear spin is a fundamental property of an atomic nucleus. For the naturally occurring this compound isotopes, has a nuclear spin (I) of 5/2, and has a nuclear spin of 3/2. chemlin.orgchemlin.orgnih.gov These non-zero nuclear spins make both isotopes amenable to nuclear magnetic resonance (NMR) spectroscopy. chemlin.org The nuclear spins of several neutron-deficient artificial this compound isotopes, such as , , , and , have been determined using techniques like atomic-beam magnetic resonance. aps.org

Isotope	Nuclear Spin (I)	Magnetic Moment (μ/μN)
This compound-85 ($\text{}^{85}\text{Rb}$)	5/2 chemlin.orgnih.gov	+1.35306(4) chemlin.org
This compound-87 ($\text{}^{87}\text{Rb}$)	3/2 chemlin.orgnih.gov	+2.751324(74) chemlin.org

Radioactive Decay Schemes Involving this compound-87

This compound-87 () is a naturally occurring radioactive isotope that undergoes beta-minus () decay. usgs.govncse.ngo This decay occurs when a neutron within the nucleus transforms into a proton, emitting an electron (the particle) and an antineutrino. ncse.ngoanswersresearchjournal.org The decay product of is stable strontium-87 (). usgs.govncse.ngo The decay of to is a single-step process. answersresearchjournal.org

The half-life of is exceptionally long, reported to be approximately 48.8 to 49.7 billion years. wikipedia.orgwikipedia.orgusgs.govciaaw.org This long half-life makes the - decay system particularly useful for radiometric dating of ancient rocks and minerals in geology. chemlin.orgusgs.govncse.ngo The decay energy for the decay is approximately 282.275 keV, which is shared as kinetic energy by the emitted particle and the antineutrino. answersresearchjournal.orglnhb.fr

Isotopic Separation Methodologies for this compound

The separation of this compound isotopes is important for various research and technological applications, including the preparation of enriched isotopes for atomic clocks, fundamental physics experiments, and the study of isotopic effects. Various methods have been explored for this compound isotope separation.

Traditional methods for isotope separation, applicable to various elements including this compound, include thermal diffusion, electromagnetic separation, and other laser-based techniques. ontosight.ai For this compound, methods such as fractional crystallization of this compound and caesium alum, the chlorostannate process, and the ferrocyanide process have been used historically for separating this compound from other alkali metals, which can also contribute to isotopic enrichment under specific conditions. wikipedia.org Ion-exchange chromatography has also been investigated for separating this compound and strontium, which is relevant for geological dating studies. vjs.ac.vn

Light-induced drift (LID) is a promising laser-based technique for isotope separation that has been applied to this compound. xml-journal.netspiedigitallibrary.org This method relies on the velocity-selective excitation of one isotope by a laser in the presence of a buffer gas. When atoms of a specific isotope are excited by the laser, their collision rate with the buffer gas changes, inducing a directed drift velocity. By tuning the laser frequency to selectively interact with one this compound isotope (either or ), it is possible to cause that isotope to drift through the buffer gas, leading to isotopic separation. xml-journal.netspiedigitallibrary.orgcapes.gov.br

Experimental setups have been established to explore this compound isotope separation by LID. xml-journal.net Results have demonstrated that enrichment of both and can be achieved by adjusting the excitation laser frequency. xml-journal.net Spectroscopic analysis, such as direct absorption spectroscopy, is used to measure the isotope ratio and verify the separation effect. xml-journal.net Studies have shown that LID can achieve high isotope separation, with enrichment of the rarer isotope up to 95% in experiments using paraffin-coated cells. optica.org The use of spectrally shaped lasers, such as diode lasers with relaxation sidebands, has been shown to enhance the efficiency of this compound isotope separation by LID, allowing for separation at lower laser powers compared to single-mode lasers. optica.orgaip.org The frequency displacement of the laser sidebands can be matched to the ground-state hyperfine splitting of this compound, which helps to minimize optical pumping effects that can limit the efficiency of LID. optica.orgaip.org White light-induced drift, using a broadband laser with a smooth spectrum, has also been shown to cause separation of this compound isotopes. capes.gov.br

Electromagnetic Separation Processes

Electromagnetic separation is a method used to separate isotopes based on their mass-to-charge ratio. In this process, a sample containing different isotopes is ionized, and the resulting ions are accelerated into a magnetic field. The magnetic field deflects the ions, with lighter isotopes being deflected more than heavier ones. By carefully controlling the magnetic field and using collection plates or pockets at different positions, individual isotopes can be collected. osti.gov

This technique has been successfully applied to the separation of this compound isotopes, specifically 85Rb and 87Rb. amolf.nlgoogle.com The process typically involves evaporating a natural this compound sample, ionizing the this compound atoms (often to form singly charged ions), and then transporting the ion beam into an electromagnetic separator. sckcen.be The magnetic field in the separator causes ions of different masses to follow different trajectories, allowing for their physical separation and collection. osti.govsckcen.be

Early work demonstrated the use of electromagnetic separation to separate this compound isotopes and confirm the radioactivity of 87Rb. amolf.nl More recent developments in electromagnetic isotope separators, such as the CI-140 production-type separator, have focused on improving efficiency and output for various isotopes, including this compound. osti.gov Challenges in electromagnetic separation can include contamination of enriched isotopes by sputtered ions. osti.gov

Thermal Diffusion Methods for this compound Isotopes

Thermal diffusion is an isotope separation technique that exploits the phenomenon where a temperature gradient in a mixture of gases or liquids can lead to a concentration gradient of the components, with lighter isotopes tending to concentrate in the hotter region and heavier isotopes in the colder region. mcmaster.cagoogle.com This effect is typically enhanced in a thermal diffusion column, which consists of a long vertical tube with a heated element along its axis and a cooled outer wall. Convection currents within the column amplify the separation effect. mcmaster.ca

While thermal diffusion has been successfully applied to the separation of isotopes of various elements, including noble gases, carbon, nitrogen, and oxygen, its application to this compound isotopes is less extensively documented in the provided search results compared to electromagnetic separation. mcmaster.caosti.gov However, thermal diffusion is mentioned as one of the methods that can be used for the isotopic separation of this compound, including less common isotopes like this compound-83. ontosight.ai The effectiveness of thermal diffusion depends on factors such as column dimensions, operating conditions, and the properties of the gas or liquid mixture. osti.gov

Advanced Spectroscopy of this compound Atoms

Advanced spectroscopic techniques are crucial for probing the energy levels and transitions of this compound atoms with high precision, enabling detailed studies of their atomic structure, including hyperfine splitting and isotopic shifts. sandiego.eduunm.eduberkeley.edu These techniques often involve the use of tunable lasers to interact with this compound vapor. sandiego.eduberkeley.eduuni-siegen.de

Saturated Absorption Spectroscopy of this compound

Saturated absorption spectroscopy (SAS) is a widely used Doppler-free technique that significantly enhances the resolution of atomic spectra, allowing for the resolution of hyperfine structure that would otherwise be obscured by Doppler broadening at room temperature. sandiego.eduunm.eduberkeley.eduaapt.org Doppler broadening occurs because the thermal motion of atoms causes them to absorb light at a range of frequencies around the central transition frequency. sandiego.eduuni-siegen.deksu.edu

In a typical SAS setup for this compound, a laser beam is split into a strong "pump" beam and a weak "probe" beam. unm.eduksu.edu These beams are directed through a this compound vapor cell in opposite directions. sandiego.eduunm.eduksu.edu The strong pump beam saturates the atomic transition for atoms with a specific velocity component along the beam direction. aapt.orgksu.edu The counter-propagating probe beam interacts with the same group of atoms only when the laser frequency is at the resonant frequency for atoms effectively at rest with respect to the laser light. sandiego.eduksu.edu This interaction leads to a sharp, narrow feature (a "dip" or "peak") in the absorption spectrum that is free from Doppler broadening. sandiego.eduuni-siegen.deksu.edu

SAS allows for the precise measurement of the hyperfine splittings in the ground and excited states of both 85Rb and 87Rb isotopes. sandiego.eduunm.eduberkeley.edu Crossover peaks, which appear midway between pairs of saturated absorption peaks, are also observed in SAS spectra and are generally larger than the individual saturation peaks. uni-siegen.de SAS is a fundamental technique in atomic physics laboratories and is used for applications such as laser locking to atomic transitions and studying atomic structure. berkeley.eduthorlabs.com

Direct Absorption Spectroscopy for this compound Isotopic Analysis

Direct absorption spectroscopy involves passing a tunable laser beam through a sample of this compound vapor and measuring the intensity of the transmitted light as the laser frequency is scanned. berkeley.eduuni-siegen.de At frequencies corresponding to atomic transitions, light is absorbed, resulting in a decrease in transmitted intensity and the appearance of absorption lines in the spectrum. uni-siegen.deksu.edu

For this compound vapor at room temperature, direct absorption spectroscopy reveals Doppler-broadened absorption profiles for the D1 and D2 transitions (at approximately 795 nm and 780 nm, respectively). kinali.chberkeley.eduuni-siegen.de Due to the significant Doppler broadening (around 1 GHz at room temperature), the individual hyperfine transitions within each isotope are not fully resolved in direct absorption spectra, although the transitions associated with the different isotopes (85Rb and 87Rb) can be distinguished due to the isotope shift being larger than the Doppler width. kinali.chuni-siegen.de

Despite the Doppler broadening, direct absorption spectroscopy, often combined with techniques like wavelength modulation, can be used for this compound isotope analysis and determining isotope ratios. spiedigitallibrary.orgrsc.org By using highly collimated atomic beams or multi-pass cells, the effects of Doppler broadening can be reduced and the sensitivity of the measurement can be increased. spiedigitallibrary.orgrsc.org For instance, studies have employed tunable diode laser absorption spectroscopy (TDLAS) with wavelength modulation and multi-pass cells to achieve highly sensitive spectral measurements of this compound isotopes for applications like environmental monitoring and geological dating. spiedigitallibrary.orgrsc.org

Resonant Response of this compound Atomic Vapor

The resonant response of this compound atomic vapor refers to its interaction with electromagnetic fields, particularly laser light, at frequencies close to its atomic transition frequencies. This interaction can manifest in various ways, including absorption, dispersion, and changes in polarization. optica.orgarxiv.org

When resonant light passes through this compound vapor, the atoms can absorb photons, leading to a decrease in light intensity. ksu.eduarxiv.org The absorption spectrum shows peaks at the characteristic transition frequencies of this compound. uni-siegen.deksu.edu The resonant interaction also leads to dispersion, where the refractive index of the vapor changes rapidly near the resonance frequencies. optica.org

Furthermore, this compound atomic vapor exhibits resonant birefringence effects, particularly in the presence of magnetic fields. arxiv.org A longitudinal magnetic field can induce circular birefringence (Faraday effect), rotating the polarization of resonant light. arxiv.org A transverse magnetic field can induce linear birefringence (Voigt effect). arxiv.org These effects can be utilized to create narrow-band optical filters based on this compound vapor cells. arxiv.org

Rubidium in Quantum Physics and Technology

Ultracold Atomic Systems and Quantum Degeneracy with Rubidium

The pursuit of ultracold atomic systems has been significantly advanced by the use of this compound. Cooling atoms to extremely low temperatures allows for the observation and study of quantum mechanical effects on a macroscopic scale. ualberta.ca this compound is frequently used in experiments aimed at achieving quantum degeneracy, including the formation of Bose-Einstein condensates. quera.comquantumcriticalmetals.com

Bose-Einstein Condensate Formation Using This compound-87 (B1240521)

Bose-Einstein condensates (BECs) represent a state of matter where a gas of bosons is cooled to temperatures near absolute zero, causing a large fraction of the atoms to occupy the lowest quantum state. ualberta.cawashington.edu this compound-87 has been a pioneering and widely used atom for creating BECs in dilute atomic gases. stackexchange.com

The first observation of a BEC in a gas of non-interacting alkali atoms was a culmination of research in cooling and trapping methods. dbc.wroc.pl In 1995, the first BEC, consisting of approximately 2,000 this compound-87 atoms, was observed. rice.edu This breakthrough demonstrated the "groupie" tendency of bosons to coalesce into the same quantum state at ultra-low temperatures, specifically below 170 nano-Kelvin (1.7 x 10⁻⁷ K). washington.edu

This compound-87 is particularly favorable for BEC formation due to its positive scattering length, which results in mutually repulsive interactions at low temperatures. stackexchange.com This repulsion helps to prevent the collapse of the condensate, except for the very smallest ones. stackexchange.com While This compound-85 (B76637) is more abundant, this compound-87's repulsive interactions make it more suitable for creating stable BECs. stackexchange.com Achieving the necessary low temperatures for BEC formation involves a combination of techniques, including laser trapping and cooling, time-dependent magnetic trapping, and evaporative cooling. washington.edu

Laser Cooling and Trapping of this compound Atoms

Laser cooling and trapping are fundamental techniques used to slow down and confine neutral atoms, creating the ultracold samples necessary for quantum physics experiments and technologies. cas.cnsaip.org.za this compound atoms are commonly used in these systems due to their electronic structure and the availability of suitable lasers, particularly diode lasers operating around the D2 line at 780 nm. dbc.wroc.plsaip.org.za

Laser cooling works by using the momentum transfer from photons to atoms. When an atom absorbs a photon, it receives a small momentum kick. By tuning lasers slightly below the atomic transition frequency (red-detuning), atoms moving towards the laser source are more likely to absorb photons due to the Doppler shift, thus slowing them down. dbc.wroc.pl Spontaneous emission, which occurs after absorption, happens in a random direction, but the net effect of many absorption-emission cycles is a reduction in the atom's kinetic energy and therefore its temperature. dbc.wroc.pl

Trapping is achieved by introducing a position-dependent force that pushes atoms towards a central point. upd.edu.ph This is often accomplished by superimposing a magnetic field gradient onto the laser cooling setup. dbc.wroc.plupd.edu.ph

Magneto-Optical Trapping (MOT) of this compound

The Magneto-Optical Trap (MOT) is a widely used tool for cooling and trapping atoms, capable of collecting a cloud of millions to tens of millions of atoms cooled to temperatures on the order of a fraction of a millikelvin. dbc.wroc.plcas.cnsaip.org.za It serves as a crucial starting point for many experiments with cold atoms. dbc.wroc.pl

A typical MOT setup for this compound involves three pairs of counter-propagating laser beams directed along three orthogonal axes, intersecting at the center of a vacuum chamber. dbc.wroc.plsaip.org.za The laser light is red-detuned from a specific atomic transition, usually the 5S₁/₂ (F=2) to 5P₃/₂ (F'=3) cycling transition for ⁸⁷Rb. cas.cnresearchgate.net To prevent atoms from accumulating in undesired ground states due to off-resonant excitation and spontaneous emission, a second "repumping" laser is used, tuned to a different transition, such as 5S₁/₂ (F=1) to 5P₃/₂ (F'=2) for ⁸⁷Rb. dbc.wroc.plcas.cn

In addition to the laser beams, a quadrupole magnetic field is generated by a pair of anti-Helmholtz coils. dbc.wroc.plcas.cnsaip.org.za This field creates a spatially dependent Zeeman splitting of the atomic energy levels. dbc.wroc.plupd.edu.ph The combination of the polarized laser light and the magnetic field results in a restoring force that pushes atoms towards the center of the trap, where the magnetic field is zero. dbc.wroc.pl

MOTs can be loaded from a decelerated atomic beam or directly from a low-pressure atomic vapor in a closed cell. dbc.wroc.plsaip.org.za this compound atoms are typically introduced into the vacuum chamber by heating a dispenser containing this compound metal. cas.cnsaip.org.za The trapped atoms emit resonance fluorescence light, which can be detected to monitor the cloud. dbc.wroc.pl Temperatures of around 500 µK and densities of 10¹⁰ cm⁻³ have been achieved in this compound MOTs. cas.cn

MOT Parameter	Typical Value (⁸⁷Rb)	Unit	Source
Number of Trapped Atoms	10⁶ - 10⁸	atoms	dbc.wroc.plsaip.org.za
Temperature	~500	µK	cas.cn
Density	10¹⁰	cm⁻³	cas.cn
Cooling Transition Wavelength	780	nm	dbc.wroc.pliitg.ac.in
Cooling Transition	5S₁/₂ (F=2) → 5P₃/₂ (F'=3)		cas.cnresearchgate.net
Repumping Transition	5S₁/₂ (F=1) → 5P₃/₂ (F'=2)		cas.cn
Magnetic Field Gradient	~27.9	G/cm	optica.org

Raman Sideband Cooling of this compound Atoms

Raman sideband cooling is a technique used to cool atoms to temperatures below the Doppler limit, often reaching the motional ground state in an optical lattice. This method utilizes stimulated Raman transitions between different internal states of an atom, coupled with optical pumping. aps.orgresearchgate.netarxiv.org

In Raman sideband cooling of this compound atoms, the atoms are typically first cooled and trapped in a MOT and then loaded into an optical lattice. researchgate.netiphy.ac.cn Two laser beams, detuned by an energy difference corresponding to a vibrational sideband of a ground state, drive a stimulated Raman transition that transfers an atom to a lower vibrational state in a different internal state. arxiv.org An additional optical pumping beam is used to return the atom to the initial internal state, where it can undergo further cooling cycles. aps.org

This technique allows for efficient cooling by selectively removing kinetic energy in discrete steps corresponding to vibrational quanta in the lattice potential. researchgate.net Compared to polarization gradient cooling, Raman sideband cooling can achieve significantly lower temperatures. researchgate.netiphy.ac.cn For example, temperatures around 1.5 µK have been achieved for ⁸⁷Rb atoms in a 2D optical lattice using this method, a significant reduction from temperatures around 12 µK obtained with polarization gradient cooling. researchgate.netiphy.ac.cn Raman sideband cooling is crucial for achieving high phase space densities and is a promising method for reaching quantum degeneracy with purely optical means. researchgate.net It has also been demonstrated for cooling single this compound atoms in optical tweezers. arxiv.org

Interferometric Laser Cooling of this compound

Interferometric laser cooling is a pulsed cooling technique that utilizes matter-wave interferometry to apply a velocity-dependent optical force. soton.ac.ukaps.org This method can extend laser cooling to species that lack a closed radiative transition, which are typically required for conventional Doppler cooling. soton.ac.ukresearchgate.net

For this compound atoms, interferometric cooling has been demonstrated using stimulated Raman transitions between ground hyperfine states. soton.ac.ukaps.org By applying a sequence of laser pulses, a velocity-dependent phase is encoded onto the atomic wave packet through Ramsey matter-wave interferometry. soton.ac.ukresearchgate.net Subsequent pulses can then be used to selectively transfer atoms based on their velocity, effectively applying a cooling force. soton.ac.ukresearchgate.net

Experiments with ⁸⁵Rb atoms have shown that interferometric cooling can reduce the temperature of a freely moving atom cloud. soton.ac.ukaps.org Using 12 cycles of the interferometer sequence, a cloud of ⁸⁵Rb atoms was cooled from 21 µK to 3 µK. soton.ac.ukaps.org This pulsed approach is effective at temperatures down to the recoil limit and has the potential to cool more quickly than continuous-wave methods. soton.ac.ukaps.org

Narrow-Line Transition Cooling of this compound

While the broad 5S₁/₂ → 5P₃/₂ transition at 780 nm is commonly used for initial cooling and trapping of this compound, utilizing narrower transitions can lead to even lower temperatures. iitg.ac.insemanticscholar.org Narrow-line cooling employs transitions with smaller natural linewidths, allowing for a smaller recoil velocity per scattered photon and thus enabling cooling to lower temperatures. semanticscholar.orgarxiv.org

For this compound, the 5S₁/₂ → 6P₃/₂ transition at 420 nm is a narrow open transition that has been explored for laser cooling and trapping, often referred to as a "blue MOT". iitg.ac.insemanticscholar.orgarxiv.orgsouthasiacommons.net The linewidth of this transition is approximately 1.4 MHz, which is about four times narrower than the standard 780 nm transition. arxiv.org

Using the 420 nm transition, researchers have successfully trapped a significant number of ⁸⁷Rb atoms, achieving around 10⁸ atoms in a blue MOT with typical temperatures around 54 µK. semanticscholar.orgarxiv.orgsouthasiacommons.net Studies have investigated the performance of the blue MOT under various parameters such as hold time, detuning, and laser power. semanticscholar.orgarxiv.org Continuous loading of a blue MOT of ⁸⁷Rb has also been demonstrated by superimposing the blue laser beam within a hollow core of an infrared MOT beam. aps.org This method allows the blue laser to cool atoms to lower temperatures even in the presence of the broader infrared transition, aiding in the loading process. aps.org Narrow-line cooling of this compound using the 420 nm transition holds promise for applications in quantum technologies that benefit from colder atomic ensembles. southasiacommons.net

Blue-Detuned Cooling Approaches for this compound

Laser cooling is a fundamental technique used to reduce the temperature of atomic ensembles to near absolute zero, enabling their use in quantum experiments. While traditional magneto-optical traps (MOTs) typically employ red-detuned lasers, blue-detuned cooling approaches for this compound have also been explored. physicsworld.comiitg.ac.in

Blue-detuned MOTs can utilize "type-II" transitions, which feature dark ground states. aps.org This approach can lead to a radiation-pressure-limited density exceeding 10¹¹ cm⁻³ and temperatures below 30 µK for ⁸⁷Rb. aps.org The reduced scattering rate in blue-detuned MOTs can decrease heating effects and enhance the robustness of sub-Doppler cooling in magnetic fields, allowing for lower temperatures compared to typical red-detuned Rb MOTs, especially at high densities. aps.org This can result in a significantly higher phase-space density. aps.org

Research has demonstrated efficient cooling of Rb atoms in a MOT using the 5S₁/₂ → 6P₃/₂ narrow-line transition at 420 nm (blue MOT). iitg.ac.in Despite a large branching ratio, efficient cooling was observed, achieving around 10⁸ atoms in the blue MOT at a temperature of 54 µK. iitg.ac.in Continuous loading of Rb atoms in a blue MOT and a theoretical framework for cooling atoms with two simultaneous transitions have also been presented. iitg.ac.in Experimental demonstrations of blue-detuned cooling in both type-I and type-II MOT configurations have achieved temperatures as low as 24 µK in D1 MOT and 31 µK in D2 MOT. iitg.ac.in

Optical Lattices for this compound Atoms

Optical lattices, created by interfering laser beams, form periodic potential landscapes that can trap and manipulate neutral atoms like this compound. aps.orguni-bonn.demiamioh.edu These lattices serve as versatile platforms for simulating condensed matter systems, realizing quantum computation, and studying fundamental atomic interactions. aps.orguni-bonn.dediva-portal.org By adjusting the frequency, polarization, and intensity of the lasers, researchers can control the lattice parameters and observe how atoms behave under various conditions. miamioh.edu this compound atoms trapped in optical lattices can be cooled to temperatures around 10 millionths of a degree above absolute zero. miamioh.edu

One-Dimensional Optical Lattices with this compound Atoms

One-dimensional optical lattices confine atoms along a line, creating a series of discrete trapping sites. Experiments with ⁸⁷Rb Bose-Einstein condensates in one-dimensional optical lattices have been used to study phenomena such as the matter-wave analogue of Optical Parametric Generation and Amplification. mit.edu By loading a condensate into a moving optical lattice with adjustable quasimomentum, researchers have observed elastic scattering into distinct momentum states. mit.edu

One-dimensional optical lattices for Rb atoms have been realized using CO₂ lasers operating at 10.6 µm, creating trapping sites with a period of 5.3 µm. researchgate.net Such far-detuned lattices are attractive for trapping cold atoms due to low light scattering and a lattice constant large enough for single-site addressability. researchgate.net These lattices can be used to reach the Lamb-Dicke limit for trapped Rb atoms. researchgate.net Rydberg excitations in Bose-Einstein condensates of this compound atoms loaded into quasi one-dimensional traps and optical lattices have also been experimentally realized. arxiv.org Efficient trapping of Rydberg atoms in a one-dimensional optical lattice (wavelength 1064 nm) has been achieved using a lattice inversion technique, reaching a trapping efficiency of 90%. aps.org

Two-Dimensional Optical Lattices for this compound Atoms

Two-dimensional optical lattices confine atoms to a plane, forming a grid of trapping sites. These systems are used to investigate various physical phenomena, including the realization of parity-time (PT) symmetry and antisymmetry in atomic lattices. optica.orgnih.gov Experiments with cold this compound atoms in a three-level configuration trapped in 2D optical lattices have explored the coherent control of PT-symmetry through parameters like microwave fields, probe fields, and the relative phase of optical and microwave fields. optica.orgnih.gov

Lossless polarization gradient cooling of 4 × 10⁷ ⁸⁷Rb atoms in a far-detuned 2D optical lattice has been demonstrated, achieving temperatures down to 1 µK and phase space densities as high as 1/1000 in a total duty cycle of 215 ms (B15284909). researchgate.netanu.edu.autandfonline.comtandfonline.com Utilizing the vector component of the optical lattice has been shown to allow lower temperatures compared to pure scalar lattices. researchgate.netanu.edu.autandfonline.comtandfonline.com Two-dimensional optical lattices have also been used to entangle groups of eight this compound atoms with high reliability, a critical step for optical-lattice-based quantum processors. aps.org The classical nonlinear dynamics of a dilute gas of this compound atoms in a 2D optical lattice has been studied, revealing dynamics ranging from integrable to chaotic depending on the polarization of the laser beams. aps.org

Three-Dimensional Optical Lattices for this compound Atoms

Three-dimensional optical lattices provide full spatial confinement, creating a 3D array of potential wells. These systems are used to study complex many-body physics, such as the superfluid-Mott insulator quantum phase transition in Bose-Einstein condensates. diva-portal.orgmpg.de By loading a Bose-Einstein condensate of this compound atoms into a 3D optical lattice, researchers can observe the transition between a superfluid state, where atoms are delocalized across the lattice, and a Mott insulating state, where atoms are localized at individual lattice sites with a fixed occupation number. diva-portal.orgmpg.de

Experiments have investigated the spectral broadening in the near-resonance fluorescence spectrum of a single this compound atom trapped in a 3D optical lattice, observing Rayleigh peaks and weak Stokes and anti-Stokes Raman sidebands. acs.org The linewidth of the Rayleigh peak at low potential depths can be explained by matter-wave tunneling between vibrational states in the anisotropic harmonic potentials of adjacent lattice minima. acs.org Ultracold ground-state sodium-rubidium molecules loaded into a 3D optical lattice have shown a nearly photon scattering limited trapping lifetime of 9 seconds and a nuclear spin coherence time of 3.3 seconds, demonstrating the potential of such systems for quantum simulation, computation, and metrology. aps.org

Vectorial Optical Lattices and Polarization Gradient Cooling

Vectorial optical lattices, where the polarization of the laser light varies spatially, can be used in conjunction with polarization gradient cooling (PGC) to achieve very low temperatures in atomic ensembles. researchgate.netanu.edu.autandfonline.comtandfonline.com PGC relies on optical pumping and the polarization gradients experienced by atoms moving through the optical field, allowing for efficient energy extraction and cooling significantly below the Doppler limit. anu.edu.au

Utilizing the vector component of a 2D optical lattice has been shown to enable lossless cooling of ⁸⁷Rb atoms to temperatures around 1 µK in two dimensions. researchgate.netanu.edu.autandfonline.comtandfonline.com This approach, combining deep lattice potentials and Sisyphus cooling, allows for achieving low temperatures and high phase space densities in a short time scale, which is beneficial for high-bandwidth precision measurement applications. anu.edu.autandfonline.com The presence of the lattice potential during PGC can minimize heating effects from spontaneous emission and break the degeneracy of Zeeman sublevels, facilitating further energy extraction. tandfonline.com

Optical Dipole Trapping of this compound Atoms

Optical dipole traps use the interaction between the induced dipole moment of an atom and the electric field of a far-detuned laser beam to create a trapping potential. nktphotonics.comquantumoptics.at This method is crucial for confining ultracold neutral atoms for various quantum applications, including optical clocks and quantum computers. nktphotonics.com For this compound, lasers addressing dipole trapping wavelengths, such as those around 789-845 nm or 1064 nm (for far-off-resonance traps), are used. aps.orgnktphotonics.com

High-power, low-noise fiber lasers are often used for dipole trapping of this compound atoms. nktphotonics.com These lasers can provide the stable, high-power light required to create the trapping potentials. nktphotonics.com Dipole traps can be configured in single or crossed-beam geometries, using Gaussian or hollow Laguerre-Gaussian beam profiles with either red-detuned or blue-detuned light. quantumoptics.at

Experiments have demonstrated effective trapping of cold this compound atoms using both dipole and radiative forces in a single optical trap in the near-optical resonant regime. aps.org By changing the detuning of the trap laser, researchers can alter the equilibrium condition between these forces, affecting the stable trapping positions and loading efficiencies. aps.org Microscopic dipole trapping of ultracold neutral this compound atoms is being developed for quantum information protocols, where atoms serve as qubits. open.ac.uk These systems aim to confine small numbers of atoms (tens of atoms) in a small cloud diameter (around 1.2 µm) to meet the requirements for schemes like Rydberg blockade, which is essential for implementing quantum gate operations. open.ac.uk Efficient loading of cold ⁸⁷Rb atoms from a magnetic trap into an optical dipole trap sustained by a single, far-red-detuned mode of a high-Q optical cavity has also been demonstrated. arxiv.org

Here is a table summarizing some key experimental parameters and results mentioned in the text:

Parameter	Value(s)	Context	Source(s)
Blue MOT Temperature	54 µK	Cooling with 420 nm transition	iitg.ac.in
Blue MOT Atom Number	~10⁸	Cooling with 420 nm transition	iitg.ac.in
Blue MOT Density (Type-II)	> 10¹¹ cm⁻³	Blue-detuned Type-II MOT of ⁸⁷Rb	aps.org
Blue MOT Temperature (Type-II)	< 30 µK	Blue-detuned Type-II MOT of ⁸⁷Rb	aps.org
2D Optical Lattice Temp	1 µK	PGC in far-detuned 2D optical lattice (⁸⁷Rb)	researchgate.netanu.edu.autandfonline.comtandfonline.com
2D Optical Lattice PSD	1/1000	PGC in far-detuned 2D optical lattice (⁸⁷Rb)	researchgate.netanu.edu.autandfonline.comtandfonline.com
2D Optical Lattice Atom No.	4 × 10⁷	PGC in far-detuned 2D optical lattice (⁸⁷Rb)	researchgate.netanu.edu.autandfonline.comtandfonline.com
2D Optical Lattice Duty Cycle	215 ms	PGC in far-detuned 2D optical lattice (⁸⁷Rb)	researchgate.netanu.edu.autandfonline.comtandfonline.com
1D Lattice Period (CO₂)	5.3 µm	1D optical lattice with CO₂ laser	researchgate.net
Rydberg Trap Efficiency (1D)	90%	Trapping Rydberg atoms in 1D lattice (1064 nm)	aps.org
3D Lattice Lifetime (NaRb)	9 s	Ultracold NaRb in 3D optical lattice	aps.org
3D Lattice Coherence (NaRb)	3.3 s	Nuclear spin coherence in 3D NaRb lattice	aps.org
Dipole Trap Atom Number	Tens	Microscopic dipole trap for quantum info	open.ac.uk
Dipole Trap Cloud Diameter	~1.2 µm (2D)	Microscopic dipole trap for quantum info	open.ac.uk
Dipole Trap Detuning Range	-0.373 to -2.23 THz (from D₂ resonance)	Near-resonant optical trap	aps.org
Dipole Trap Frequencies	Near 30 kHz	Tightly confined atoms in dipole traps	quantumoptics.at
Dipole Trap Scattering Rate	Few hundred photons/sec/atom	Tightly confined atoms in dipole traps	quantumoptics.at
Dipole Trap Storage Time	Several seconds	Tightly confined atoms in dipole traps	quantumoptics.at

Ultracold Chemistry and Molecular Formation with this compound

Ultracold chemistry, studied at temperatures mere millionths of a degree above absolute zero, allows for the investigation of chemical reactions in a regime where quantum mechanical effects dominate. This compound atoms, cooled to these extreme temperatures, serve as a crucial platform for forming ultracold molecules. quera.comuni-ulm.de The formation of ultracold ground-state molecules from ultracold atoms can be achieved through processes like photoassociation followed by spontaneous emission. uni-ulm.de Typically, this results in molecular products distributed across a range of final states. uni-ulm.de However, using a high-cooperativity optical cavity can selectively enhance the population of a predetermined final state by controlling spontaneous emission. uni-ulm.de This process involves the emission of a photon into the cavity mode, and detecting this photon can signal a single reaction event. uni-ulm.de

Experiments aim to perform cavity-enhanced ultracold chemistry with this compound atoms to produce individual this compound molecules (Rb2) in precisely defined quantum states. uni-ulm.de These molecules can be trapped in single sites of an optical lattice, which helps suppress collisions between them. uni-ulm.de

Photoassociation Processes of this compound Trimers

Photoassociation (PA) is a technique used to create molecules from ultracold atoms by absorbing a photon. Theoretical investigations explore the prospects for photoassociation of ultracold this compound trimers (Rb3), particularly at close range. uni-ulm.dearxiv.orgaps.org This research involves providing an overview of accessible states and possible transitions in Rb3. uni-ulm.dearxiv.orgaps.org A major focus is placed on calculating equilibrium structures, surveying spin-orbit effects, and investigating transition dipole moments. uni-ulm.dearxiv.orgaps.org Furthermore, researchers discuss Franck-Condon overlaps and specific aspects of trimers, including the (pseudo) Jahn-Teller effect and the resulting topology of adiabatic potential-energy surfaces. uni-ulm.dearxiv.orgaps.org These studies aim to identify concrete and suitable PA transitions that could potentially produce long-lived trimer bound states. uni-ulm.dearxiv.orgaps.org Calculations for these processes are performed using methods such as the multireference configuration-interaction method combined with a large-core effective core potential and a core-polarization potential. uni-ulm.dearxiv.orgaps.org

This compound dimers (Rb2) can also be formed from ultracold this compound atoms via photoassociation in a magneto-optical trap. wikipedia.orgresearchgate.net This process selectively associates two this compound atoms into an ungerade excited electronic molecular state. researchgate.net Ultracold ground-state molecules are then produced through spontaneous emission. researchgate.net

Controlled Collisions of Ultracold this compound Molecules

Understanding collisions between ultracold molecules is critical for creating stable molecular quantum gases and utilizing their internal degrees of freedom for quantum engineering. aps.org Controlled collisions of Rb2 molecules have been carried out in experimental setups. uni-ulm.de In one approach, molecules prepared in a 3D optical lattice, with typically no more than a single molecule per lattice site, are subjected to controlled collisions by switching off one of the lattice beams, allowing collisions within an array of quasi-1D potential tubes. uni-ulm.de Measurements of decay rates for specific molecular states, including the triplet rovibrational ground state and rotationally or vibrationally excited states, have shown similar decay rates. uni-ulm.de

Collisions of molecules at ultracold temperatures are significant for understanding chemical interactions in the quantum regime. arxiv.org Experiments with ultracold molecules, such as potassium-rubidium (KRb), have provided insights into inelastic loss with and without chemical reactions. arxiv.orgaip.orgnih.gov These studies have shown that even at sub-microkelvin temperatures, collisions can be outside the Wigner region, agreeing semi-quantitatively with models based on long-range interactions but indicating a need for deeper understanding of short-range physics. arxiv.org

This compound in Quantum Information Science

This compound is a key element in neutral atom quantum computing, offering a pathway to scalable and robust quantum information processing. quera.comquera.com Its properties and the ability to control them precisely make it a valuable resource in quantum computing and broader quantum research. quera.com Neutral atom quantum computing utilizes individual atoms, often alkali atoms like this compound, suspended and isolated in a vacuum and manipulated with precisely targeted laser beams. thequantuminsider.com These atoms remain neutral, retaining their electrons, unlike ions used in trapped ion approaches. thequantuminsider.com The quantum states of these neutral atoms, such as energy levels or spin orientation, serve as qubits. thequantuminsider.com Optical tweezers, focused laser beams, are used to trap and hold these atoms. quera.comthequantuminsider.com

This compound-based quantum computing offers advantages such as potential for scalability and long coherence times, although precise control over atom trapping and manipulation remains a challenge. quera.com Research continues to optimize this compound's use in this field. quera.com

Neutral Atom Quantum Computing Utilizing this compound Qubits

Neutral this compound atoms are frequently used in neutral-atom quantum computers. quera.com Specifically, the energy levels and hyperfine structure of this compound-87 make it suitable for trapping and manipulating as qubits. quera.comquera.com By employing lasers and magnetic fields, this compound atoms can be cooled to near absolute zero and trapped in optical lattices, allowing for individual control and entanglement. quera.comquera.com The largest publicly available quantum computer utilizes this compound neutral atoms as qubits, with devices capable of configuring arrays with up to 256 qubits. quera.com

Neutral atom systems are considered promising for scaling from tens to hundreds or even thousands of qubits. quantumcomputingreport.com Prototypes of 50-qubit quantum computers based on neutral this compound atoms trapped in optical tweezers have been developed. quantumcomputingreport.comthequantuminsider.com These systems feature quantum registers of atoms arranged in ordered arrays, enabling operations on single qubits. quantumcomputingreport.com

Data Table: Examples of this compound-based Neutral Atom Quantum Computing Systems

Institution/Group	Qubit Number (Prototype/Demonstration)	Qubit Type	Trapping Mechanism	Key Achievement/Note	Source
QuEra Computing	Up to 256 (Publicly Available)	Neutral Rb atoms	Optical Tweezers	Largest publicly available neutral atom quantum computer	quera.com
Lomonosov Moscow State University/Russian Quantum Center	50 (Prototype)	Neutral Rb atoms	Optical Tweezers	Russia's first prototype of a 50-qubit system	quantumcomputingreport.comthequantuminsider.com
Harvard University	48 (Logical Qubits)	Neutral Rb atoms	Optical Tweezers	Executed large-scale algorithms	thequantuminsider.com

Implementation of Quantum Gates with this compound Atoms

Quantum gates are the fundamental building blocks of quantum circuits, analogous to logic gates in classical computing. In neutral atom quantum computers utilizing this compound atoms, quantum gates are implemented by precisely controlling the atoms' quantum states using lasers and other fields. quera.comwikipedia.org Arbitrary single-qubit gates can be performed. wikipedia.org

Two-qubit entangling gates are essential for universal quantum computation. wikipedia.org Early proposals for gates relied on weak inter-atomic forces, resulting in slow gates. wikipedia.org However, the development of gates based on Rydberg states, particularly utilizing the Rydberg blockade principle, has enabled faster gates. wikipedia.orgaps.org When atoms are excited to high-energy Rydberg states, their electron clouds expand significantly, leading to strong interactions over longer distances. quera.comwikipedia.org This interaction can induce a blockade where the excitation of one atom to a Rydberg state prevents nearby atoms from being simultaneously excited. wikipedia.org This Rydberg blockade serves as a control mechanism for implementing two-qubit controlled gates, such as the controlled-Z (CZ) gate. wikipedia.org Implementing a CZ gate typically involves applying specific laser pulses to the control and target qubits, leveraging the Rydberg blockade. wikipedia.org

Beyond two-qubit gates, the Rydberg blockade mechanism can also facilitate native multi-qubit gates, such as the Toffoli gate. quera.comaps.org The ability to host multi-qubit gates can significantly reduce the circuit depth of quantum algorithms, thereby mitigating errors. quera.comaps.org Recent research has demonstrated fast two-qubit logic gates using ultracold this compound atoms, achieving gate operations in nanoseconds by employing ultrafast interactions between pairs of Rydberg atoms excited by ultrashort laser pulses. optica-opn.org

Creation of Entangled States in this compound Systems

Quantum entanglement, a phenomenon where the quantum states of two or more particles become correlated regardless of the distance separating them, is a key resource for quantum information processing. quera.comanl.govriken.jp this compound systems are widely used for creating entangled states. Entanglement can be generated between atomic systems and light, which is a promising approach for interfacing atomic quantum memories and photonic communication channels. uni-muenchen.de In experiments, the spin of single, optically trapped this compound atoms can be entangled with the polarization of single emitted photons. uni-muenchen.de This is achieved by exciting a short-lived upper state of the atom, which then decays by emitting a photon, creating an entangled state between the atom's spin and the photon's polarization. uni-muenchen.de

Entanglement has also been demonstrated between widely separated this compound atoms. uni-muenchen.descitechdaily.com One method involves entangling two atoms trapped independently in different locations with the help of photons. scitechdaily.com Each atom, captured in an optical dipole trap, is stimulated by laser pulses to emit a photon, entangling the atom's quantum state with the photon's polarization state. scitechdaily.com These photons then travel through optical fibers and are brought to interference at a beam splitter, which can herald the entanglement between the two atoms. scitechdaily.com Experiments have successfully entangled two this compound-87 atoms trapped 20 meters apart. scitechdaily.com More recently, entanglement has been established between atoms separated by 400 meters. uni-muenchen.de

Entanglement can also be created within ensembles of this compound atoms. By trapping this compound atoms in an optical lattice inside a high-finesse cavity, strong collective coupling between the atoms and the cavity's optical modes can be achieved, leading to the creation of highly-entangled states. anl.govcolorado.edu Quantum non-demolition (QND) measurements and cavity-mediated interactions are utilized in this process. colorado.edu Entanglement in ensembles of atoms can enhance the precision of measurements in quantum metrology, surpassing the Standard Quantum Limit. colorado.edu This has been demonstrated in entanglement-enhanced matterwave interferometers using this compound atoms. colorado.edu

Entanglement has also been observed between individual atoms in a laser-generated array of ultracold this compound atoms loaded into an optical lattice. riken.jp By preparing atoms in a specific spin state and then exciting one atom, researchers have observed the propagation of a "wave of entanglement" through the atomic array. riken.jp

Optical Tweezer Arrays for this compound Atom Qubits

Optical tweezer arrays have emerged as a significant platform for neutral-atom quantum computing, with this compound atoms frequently employed as the qubits. uconn.eduquera.compasqal.comaps.org In this approach, individual this compound atoms are trapped and held in place by highly focused laser beams, known as optical tweezers. uconn.eduaps.orgpasqal.com These tweezers can be arranged in large 2D arrays, allowing for the trapping and control of hundreds or even thousands of individual atoms simultaneously. pasqal.comaps.org

The qubits are encoded in the internal energy states of the this compound atoms, often utilizing the hyperfine sublevels of the this compound-87 isotope. uconn.edu Lasers are used to manipulate these electronic states to perform quantum operations and execute quantum algorithms. pasqal.com Researchers have demonstrated the ability to trap and observe single this compound atoms in optical tweezers uconn.edu and perform single-qubit operations by driving two-photon Raman transitions. uconn.edu Coherence times of qubits in optical tweezer arrays have been measured, with irreversible dephasing times of around 40 ms reported in earlier work. uconn.edu More recent advancements have demonstrated trapping lifetimes close to 23 minutes in room-temperature apparatus, enabling high imaging survival rates. aps.orgarxiv.org The ability to move atoms between tweezers without loss of coherence has also been shown, which is crucial for performing gates between arbitrary qubits in an array. uconn.edu Progress is being made towards entangling two atoms using mechanisms like the Rydberg blockade, a key ingredient for building two-qubit gates. uconn.edu

Large-scale trapping of single this compound atoms in arrays of optical tweezers, comprising thousands of sites, represents a significant step towards scalable quantum processors. pasqal.com For instance, one system has demonstrated trapping over 6,100 atomic qubits simultaneously, achieving a coherence time of 12.6 seconds for hyperfine qubits in a room-temperature optical tweezer array. arxiv.org

Precision Metrology and Sensing Technologies with this compound

This compound atoms are extensively used in precision metrology and sensing technologies, particularly in the development of atomic clocks and magnetometers. quera.comquantumcriticalmetals.comtoptica.comhubner-photonics.com The stable energy transitions in this compound atoms provide a highly accurate reference for measuring time and detecting minute magnetic fields. hubner-photonics.comrsc.org

This compound Atomic Clock Development and Stability Analysis

This compound atomic clocks are a widely used type of atomic clock, valued for their balance of performance, size, and cost. iqdfrequencyproducts.comfirst-tf.com They serve as essential components in various applications, including global navigation satellite systems (GNSS), telecommunications, and scientific research. quantumcriticalmetals.comiqdfrequencyproducts.commdpi.comcalplus.deesa.int

This compound clocks operate based on the precise microwave frequency corresponding to the transition between two hyperfine energy states of the this compound-87 isotope. rsc.org An internal oscillator, typically a quartz oscillator, is locked to this atomic transition frequency to provide a highly stable output. iqdfrequencyproducts.com

While this compound atomic clocks exhibit excellent short-term frequency stability, their long-term stability can be affected by factors such as frequency drift and aging. iqdfrequencyproducts.commdpi.com Researchers are continuously working on improving the long-term performance of these clocks. mdpi.com

Efforts to enhance long-term stability include internal adjustments to mitigate frequency drift and the use of adaptive filtering algorithms. mdpi.com For example, adaptive Kalman filtering algorithms have been shown to significantly improve the long-term stability of this compound clocks, reducing the standard deviation of clock error and enhancing frequency stability over long averaging times. mdpi.com

Optical this compound clocks, which utilize two-photon transitions, have demonstrated improved long-term frequency performance. nih.gov Measurements of an optical this compound clock showed a long-term instability of approximately 5 × 10⁻¹⁵ on timescales from 1 to 10 days. nih.gov The drift rate was quantified at 4 × 10⁻¹⁵ per day. nih.gov Factors limiting long-term stability in vapor cell optical clocks include thermally-activated systematic frequency shifts and variations in laser power. nih.govmdpi.com

Data on the frequency stability of this compound atomic clocks often utilizes the Allan deviation (ADEV) or Total deviation (TDEV) as metrics. The Allan deviation characterizes frequency stability over different averaging times.

Metric	Value	Averaging Time (s)	Source
Short-term stability (Allan deviation)	≥ 10⁻¹³	1	nih.gov
Short-term stability (Allan deviation)	5 × 10⁻¹³	1	nih.gov
Short-term stability (Allan deviation)	1.6 × 10⁻¹³	1	mdpi.com
Short-term stability (Allan deviation)	1.2 × 10⁻¹³	1	arxiv.org
Short-term stability (Allan deviation)	9.0 × 10⁻¹⁴τ⁻¹/²	1 to 100	cas.cn
Long-term instability (Total deviation)	≈ 5 × 10⁻¹⁵	1 to 10 days	nih.gov
Long-term stability (Allan deviation)	4.12 × 10⁻¹³	86,400 (1 day)	mdpi.com
Long-term stability (Allan deviation)	3.06 × 10⁻¹³	100,000	mdpi.com
Long-term stability (Allan deviation)	3.52 × 10⁻¹³	100,000	mdpi.com
Long-term stability (Allan deviation)	6 × 10⁻¹⁶ (drift removed)	40,000	arxiv.org
Drift rate	4 × 10⁻¹⁵/day	nih.gov
Daily frequency drift	≈ 4.39 × 10⁻¹⁵	mdpi.com

Optical this compound vapor cell clocks, particularly those based on two-photon transitions, are being characterized for their performance as next-generation portable atomic standards. mdpi.com These clocks utilize transitions such as the 5s ²S₁/₂ (F=2) → 5d ²D₅/₂ (F=4) transition in ⁸⁷Rb, driven by lasers at specific wavelengths (e.g., 778.1 nm). nih.gov Counterpropagating beams are used to eliminate the first-order Doppler shift. nih.gov

Characterization involves assessing factors like short-term and long-term stability, drift rate, and sensitivity to environmental factors such as temperature and laser power fluctuations. nih.govmdpi.com While offering simplicity and compactness, the performance of warm vapor clocks can be limited by broader atomic linewidths and thermally-activated systematic shifts compared to cold atom systems. nih.gov However, research is focused on mitigating these limitations to achieve stabilities better than 1 × 10⁻¹⁵ over long averaging times. mdpi.com

Systematic perturbations such as the AC Stark shift (light shift), temperature-induced shifts, and drifts from the laser system are key areas of investigation for improving performance. mdpi.com Efforts include optimizing laser power, controlling vapor cell temperature, and mitigating helium de-permeation from glass cells, which can cause frequency shifts. nih.gov

Quantum Magnetometry Employing this compound Vapors

This compound vapor is widely used in atomic magnetometers, which are highly sensitive devices capable of measuring extremely small magnetic fields. aip.orghubner-photonics.comaip.org These magnetometers have applications in various fields, including biomedical imaging, geology, and fundamental physics experiments. aip.org

Atomic magnetometers based on this compound vapor often utilize optical pumping techniques. aip.orgresearchgate.net Circularly polarized pump light is used to align the spins of the this compound atoms in a vapor cell. aip.org When a magnetic field is applied, the atomic spins precess. aip.org A linearly polarized probe light is then used to measure the rotation of polarization caused by the oriented spins (Faraday rotation), which is proportional to the magnetic field strength. aip.orgaip.org

The sensitivity of this compound vapor magnetometers can reach the femtotesla range. aip.org Research is ongoing to extend the measurement capabilities to higher magnetic fields by monitoring optical transition frequencies. aip.org The precision of these measurements is linked to the accurate knowledge of this compound atomic constants. aip.org

Quantum enhancement techniques are also being explored to further improve the sensitivity of this compound atomic magnetometers. sxu.edu.cnnih.gov This can involve using squeezed states of light to reduce quantum noise in the probe beam. sxu.edu.cnnih.gov For example, using Stokes operator squeezed light at 795 nm has demonstrated improved sensitivity in Faraday-rotation-based ⁸⁷Rb atomic magnetometers. sxu.edu.cnnih.gov

Miniature this compound vapor cells are being developed for compact and portable magnetometers. aip.org The design of the vapor cell, including the use of anti-relaxation coatings on the inner walls, is crucial for preserving the spin polarization lifetime of the this compound atoms and maintaining high sensitivity. aip.org

This compound vapor magnetometers can be designed as scalar magnetometers, which measure the magnitude of the magnetic field, or vector magnetometers, which measure both magnitude and direction. nist.gov Developing all-optical vector atomic magnetometers using techniques like electromagnetically induced transparency (EIT) on ⁸⁷Rb vapor is an active area of research. nist.gov

Scalar Atomic Magnetometers for this compound-87

Scalar atomic magnetometers measure the magnitude of a magnetic field. This compound-87 is a key element in the development of these sensors, including miniaturized versions for applications in space. aip.orgnasa.govnih.gov These magnetometers infer the scalar magnetic field from the Larmor precession of atomic spins. aip.orgnasa.gov The Larmor frequency is directly proportional to the magnetic field strength and the gyromagnetic ratio of the atom. For ⁸⁷Rb, the gyromagnetic ratio is approximately 7 Hz/nT. aip.org

Miniature atomic scalar magnetometers based on ⁸⁷Rb have been developed using microelectromechanical systems (MEMS) fabricated vapor cells and custom silicon-on-sapphire (SOS) CMOS integrated circuits. nasa.govnih.gov These sensors are designed to be low-resource, with prototypes demonstrating a total mass of less than 500 g and power consumption below 1 W. nasa.govnih.gov Despite their small size, they maintain a sensitivity comparable to state-of-the-art absolute magnetometers, with reported sensitivities of 15 pT/√Hz at 1 Hz. nasa.govnih.gov Some designs incorporate two scalar sensors oriented at a 45° angle to mitigate measurement dead zones. aip.orgnih.gov Flight demonstrations on sounding rockets have shown successful operation in space, with acquired data comparing favorably to other science magnetometers and models like the International Geophysical Reference Field. aip.orgnih.gov

Vector Atomic Magnetometers with Electromagnetically Induced Transparency (EIT)

Precisely measuring the direction of magnetic fields presents a greater challenge compared to measuring their magnitude. nist.govnist.gov Vector atomic magnetometers aim to overcome this by determining both the magnitude and direction of a magnetic field. This compound vapor, particularly ⁸⁷Rb, is utilized in the development of all-optical vector atomic magnetometers that employ Electromagnetically Induced Transparency (EIT). nist.govnist.govodu.eduwm.edu

EIT is a quantum interference effect that results in a narrow transparency window for a probe laser beam in an otherwise opaque atomic medium, typically created by the interaction with a second control laser. odu.edu In EIT-based magnetometers using ⁸⁷Rb vapor, the magnitude of the magnetic field is determined by measuring the separation of laser transmission peaks in the Zeeman-resolved EIT spectra. nist.govnist.gov The direction of the magnetic field can be inferred by evaluating the relative contrast or strengths of these peaks. nist.govnist.govodu.eduarxiv.org This approach allows for vector magnetic field measurements within a single sensor, potentially leading to lighter and more accurate devices compared to configurations requiring arrays of scalar magnetometers or external calibration coils. nist.govnist.gov Research has demonstrated scalar sensitivities of less than 10 pT/√Hz in the 1-100 Hz band and angular accuracy better than 1 degree using this technique. nist.govnist.gov

Pulsed High Magnetic Field Measurement Techniques

This compound in the gas phase serves as a metrological standard for measuring pulsed high magnetic fields. aip.orgaip.orgemfl.eu A technique has been developed based on monitoring the optical transition frequencies between the ground and first excited states of this compound atoms in a gas cell subjected to a pulsed magnetic field. aip.orgaip.org At large applied magnetic fields, the transition frequency between selected quantum levels exhibits a linear dependence on the magnetic field strength. aip.org

Instruments utilizing this technique employ a narrow-band laser tuned to the this compound D2 line (around 780 nm) and a mini-cell containing this compound gas. aip.orgaip.orgemfl.eu A fibered probe kept at a fixed temperature allows the cell to be inserted into standard high-field pulsed magnets. aip.orgaip.orgemfl.eu The transition frequencies for different light polarizations (parallel and perpendicular to the magnetic field) are measured. aip.orgemfl.eu In addition to monitoring transmitted light, some sensors also monitor the fluorescence emission from the gas sample, which can help reduce the impact of field inhomogeneities. aip.orgemfl.eu This method has been tested up to magnetic fields of approximately 58 T, representing a significant capability for pulsed high magnetic field measurement using a gas sample. aip.orgemfl.eu

Gravimetry and Gravity Gradiometry Using this compound Atoms

This compound atoms, particularly laser-cooled ⁸⁷Rb, are fundamental to advanced gravimetry and gravity gradiometry techniques. nktphotonics.comliverpool.ac.ukresearchgate.netm2lasers.comazoquantum.com These techniques utilize atom interferometry, a method that leverages the wave nature of atoms to perform highly precise measurements of acceleration and gravitational forces. nktphotonics.comliverpool.ac.ukm2lasers.comazoquantum.com

In atom interferometry, clouds of cold this compound atoms are manipulated using sequences of finely tuned laser pulses. nktphotonics.comliverpool.ac.ukm2lasers.com These pulses split and recombine the atomic wave packets, and the resulting interference pattern is sensitive to the acceleration experienced by the atoms during their free fall. nktphotonics.comliverpool.ac.ukm2lasers.comazoquantum.com By measuring the phase shift in the interference pattern, the local gravitational acceleration can be determined with high precision. m2lasers.comazoquantum.com

Quantum gravimeters based on this compound atoms have demonstrated exceptional precision in measuring local gravity, with reported precision levels of 1 x 10⁻⁸ g. m2lasers.com They are used to sense objects hidden underground by detecting small fluctuations in the gravitational field. nktphotonics.comm2lasers.com

Cold Atom Gravity Gradiometer Sensor Development

Gravity gradiometers measure the difference in gravitational acceleration between two points in space, providing information about the rate of change of gravity. azoquantum.comthequantuminsider.com Cold atom gravity gradiometers utilize the principles of atom interferometry with two spatially separated clouds of cold this compound atoms. nktphotonics.comliverpool.ac.ukresearchgate.netarxiv.orggoogle.com By simultaneously interrogating these two clouds with laser pulses, the difference in acceleration they experience due to the gravity gradient can be measured. nktphotonics.comliverpool.ac.ukresearchgate.net

Developing cold atom gravity gradiometer sensors involves cooling this compound atoms to temperatures near absolute zero, often using techniques like magneto-optical trapping and optical molasses. nktphotonics.comliverpool.ac.uk The atoms are then launched in a fountain configuration or released to fall freely, and Raman beams are used to perform the interferometry sequence. liverpool.ac.ukresearchgate.netarxiv.org The readout of the interference fringes is proportional to the gravitational acceleration, and performing this on two clouds allows for the inference of the gravity gradient. liverpool.ac.uk

Significant progress has been made in developing compact and transportable cold atom gravity gradiometers. nktphotonics.comliverpool.ac.uk These devices are less susceptible to common-mode noises like vibrations compared to single-accelerometer gravimeters. nktphotonics.com Research efforts focus on improving sensitivity and long-term stability, with reported gravity gradient resolutions of 0.86 E (1 E = 10⁻⁹ s⁻²) after averaging times of 17000 s. researchgate.net

Cold atom gravity gradiometers using this compound atoms are being developed for various applications, including mapping underground density anomalies, fundamental physics experiments like determining the Newtonian gravitational constant G, and even space-based missions for high-precision mapping of Earth's gravity field. nktphotonics.comresearchgate.netthequantuminsider.comnasa.govoptics.org NASA's Jet Propulsion Laboratory, in collaboration with other entities, is developing the Quantum Gravity Gradiometer Pathfinder (QGGPf), a space-based quantum gravity gradiometer utilizing ultra-cold this compound atoms, with the potential for significantly higher sensitivity than classical gravity sensors. thequantuminsider.comnasa.govquantumzeitgeist.com

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	5357696

Data Tables

Here are some data points extracted from the search results related to the performance of this compound-based sensors:

Table 1: Performance Metrics of this compound-Based Magnetometers

Magnetometer Type	This compound Isotope	Sensitivity	Frequency Band	Angular Accuracy	Source
Miniature Scalar Atomic Magnetometer	⁸⁷Rb	15 pT/√Hz	1 Hz	Not Applicable	nasa.govnih.gov
Vector Atomic Magnetometer (EIT)	⁸⁷Rb	< 10 pT/√Hz (scalar)	1-100 Hz	< 1 degree	nist.govnist.gov

Table 2: Performance Metrics of this compound-Based Gravimetry and Gravity Gradiometry

Sensor Type	This compound Isotope	Precision/Resolution	Notes	Source
Quantum Gravimeter	⁸⁷Rb	1 x 10⁻⁸ g	m2lasers.com
Cold Atom Gravity Gradiometer	⁸⁵Rb	0.86 E	Achieved after 17000 s averaging time	researchgate.net
Space-Based Gravity Gradiometer	⁸⁷Rb	Up to 10x classical sensitivity (potential)	QGGPf mission goal	thequantuminsider.comnasa.gov

Note: E = Eötvös, where 1 E = 10⁻⁹ s⁻²

Rubidium in Advanced Materials Science and Engineering

Synthesis and Characterization of Novel Rubidium Compounds

The synthesis of novel this compound compounds often requires extreme conditions, such as high pressure and temperature, to overcome kinetic barriers and stabilize structures that are not accessible under ambient conditions. Characterization techniques like Raman spectroscopy, X-ray diffraction, and theoretical calculations are crucial for confirming the formation and understanding the properties of these new materials. aip.orgrsc.orgarxiv.orgnih.govrsc.orgaip.orgresearchgate.netresearchgate.netresearchgate.net

High-Pressure Synthesis of this compound Poly-Nitrogen Materials

Poly-nitrogen materials are of significant interest due to their potential as high-energy-density materials, releasing substantial energy upon decomposition to stable nitrogen gas. aip.orgengineering.org.cn Introducing alkali metals like this compound into these structures can facilitate metastability and lower the required synthesis pressures compared to pure polymeric nitrogen. aip.org First-principles crystal structure searches have predicted the stability of several this compound poly-nitrogen compounds at high pressures. aip.orgarxiv.orgaip.orgresearchgate.netresearchgate.netresearchgate.netnih.gov

This compound pentazolate (RbN₅), containing the cyclic pentazolate anion (cyclo-N₅⁻), is a nitrogen-rich compound that can be synthesized under high pressure. aip.orgarxiv.orgaip.orgresearchgate.netresearchgate.netresearchgate.netnih.gov Theoretical calculations indicate that RbN₅ becomes thermodynamically stable at pressures above 30 GPa. arxiv.orgresearchgate.netresearchgate.netresearchgate.netnih.gov The synthesis can be achieved by compressing a mixture of this compound azide (B81097) (RbN₃) and nitrogen (N₂) precursors. aip.orgarxiv.orgaip.orgresearchgate.netresearchgate.netresearchgate.netnih.gov The charge transfer from this compound to the nitrogen atoms is believed to contribute to the aromaticity of the cyclo-N₅⁻ anion and increase the ionic bonding within the crystal. arxiv.orgresearchgate.netresearchgate.netresearchgate.netnih.gov Experimental identification of RbN₅ formation can be aided by comparing experimental Raman spectra to calculated spectra that show features attributed to the N₅⁻ modes. aip.orgarxiv.orgaip.orgresearchgate.netresearchgate.netresearchgate.netnih.gov

This compound dinitride (RbN₂) is another high-nitrogen content compound predicted to be stable at high pressures. aip.orgarxiv.orgaip.orgresearchgate.netresearchgate.netresearchgate.netnih.gov This compound is characterized by infinitely long single-bonded nitrogen chains. aip.orgarxiv.orgaip.orgnih.gov RbN₂ becomes thermodynamically stable at pressures exceeding 60 GPa. aip.orgarxiv.orgaip.orgnih.gov Structural characterization of such high-pressure phases typically involves techniques like X-ray diffraction, often performed in situ within diamond anvil cells.

Compounds containing the hexazine (B1252005) (N₆) ring, such as Rb₄N₆, represent another class of novel this compound poly-nitrogen materials synthesized under high pressure. aip.orgarxiv.orgaip.orgnih.gov The N₆ hexazine ring consists of single-bonded nitrogen atoms. aip.orgarxiv.orgaip.orgnih.gov Rb₄N₆ is predicted to be thermodynamically stable at pressures exceeding 60 GPa. aip.orgarxiv.orgaip.orgnih.gov While the neutral hexazine molecule is hypothetical and predicted to be unstable, negatively charged hexazine anions, like [N₆]⁴⁻, have been synthesized in alkali metal-nitrogen compounds under very high pressures and temperatures and exhibit aromatic character. wikipedia.orguni-bayreuth.de The Rb₄N₆ phase contains N₆ hexazine rings with nearly identical bond lengths between nitrogen atoms, ranging from 1.40 Å to 1.41 Å. aip.org The charges on the nitrogen atoms within these rings vary from -0.344e to -0.371e. aip.org

Here is a summary of the high-pressure synthesis conditions and stability for selected this compound poly-nitrogen compounds:

Compound	Proposed Precursors	Synthesis Pressure	Stability Pressure	Key Structural Feature
RbN₅	RbN₃ + N₂	> 9.42 GPa aip.orgarxiv.orgaip.orgresearchgate.netresearchgate.netresearchgate.netnih.gov	> 30 GPa arxiv.orgresearchgate.netresearchgate.netresearchgate.netnih.gov	Cyclo-N₅⁻ anion aip.orgarxiv.orgaip.orgresearchgate.netresearchgate.netresearchgate.netnih.gov
RbN₂	Not specified in search results	Not specified in search results	> 60 GPa aip.orgarxiv.orgaip.orgnih.gov	Infinite single-bonded nitrogen chains aip.orgarxiv.orgaip.orgnih.gov
Rb₄N₆	Not specified in search results	Not specified in search results	> 60 GPa aip.orgarxiv.orgaip.orgnih.gov	N₆ hexazine rings aip.orgarxiv.orgaip.orgnih.gov

High-Pressure Synthesis of Perovskite-Type this compound Niobate (RbNbO₃)

This compound niobate (RbNbO₃) is a compound of interest for its potential ferroelectric properties, analogous to well-known perovskites like barium titanate (BaTiO₃) and potassium niobate (KNbO₃). rsc.orgnih.govrsc.orgresearchgate.netsciencedaily.comazom.comresearchgate.net While non-perovskite RbNbO₃ can be synthesized by conventional methods, obtaining the perovskite structure, particularly with larger this compound ions, is challenging under ambient pressure. rsc.orgsciencedaily.comazom.com High-pressure synthesis is a key technique to overcome this difficulty and stabilize the perovskite phase. rsc.orgsciencedaily.comazom.com

A successful high-pressure synthesis route involves sintering a mixture of this compound carbonate (Rb₂CO₃) and niobium oxide (Nb₂O₅) at 1073 K (800°C) under ambient pressure to form a non-perovskite phase, followed by subjecting this material to high pressures and temperatures. sciencedaily.comazom.com Specifically, a pressure of 4 GPa (approximately 40,000 atmospheres) and a temperature of 1173 K (900°C) for 30 minutes have been used to synthesize perovskite-type RbNbO₃. rsc.orgnih.govresearchgate.netsciencedaily.comazom.com This high-pressure treatment induces a structural transformation from a complex triclinic phase at ambient pressure to a denser orthorhombic perovskite-type structure, with a reported density increase of 26%. sciencedaily.comazom.com

Structural characterization using single-crystal X-ray diffraction analysis has revealed that the high-pressure synthesized perovskite RbNbO₃ crystallizes in an orthorhombic structure with the space group Amm2 (No. 38). rsc.orgnih.govrsc.orgresearchgate.net The lattice parameters for this orthorhombic phase at 300 K are approximately a = 3.9937 Å, b = 5.8217 Å, and c = 5.8647 Å. rsc.orgnih.govrsc.orgresearchgate.net This non-centrosymmetric space group is the same as that of ferroelectric BaTiO₃ and KNbO₃, but with enhanced distortion. rsc.orgnih.govrsc.org

Data from structural characterization of perovskite-type RbNbO₃:

Structure Type	Space Group	Lattice Parameters (at 300 K)
Orthorhombic	Amm2 (No. 38)	a = 3.9937(2) Å, b = 5.8217(3) Å, c = 5.8647(2) Å rsc.orgnih.govrsc.orgresearchgate.net

The high-pressure synthesis approach is particularly advantageous for incorporating larger alkali metal ions like this compound into the perovskite structure, which might be challenging with conventional methods due to size mismatch. rsc.orgazom.com

This compound Carbonate (Rb₂CO₃) Synthesis and Modifications

This compound carbonate (Rb₂CO₃) is a stable and readily soluble compound of this compound, often used as a convenient starting material for synthesizing other this compound compounds. wikipedia.orgchemicalbook.com It is typically sold in this form. wikipedia.org

A common method for preparing this compound carbonate involves the reaction between this compound hydroxide (B78521) (RbOH) and ammonium (B1175870) carbonate ((NH₄)₂CO₃). wikipedia.org Another method mentioned is the reaction between this compound hydroxide and carbon dioxide.

This compound carbonate can also be obtained through the thermal decomposition of other this compound compounds, such as this compound acetate (B1210297). ekb.eg Studies on the thermal decomposition of this compound acetate have shown that Rb₂CO₃ is formed as an intermediate solid product when heated in air between approximately 400°C and 700°C, before eventually yielding Rb₂O at higher temperatures (≥ 900°C). ekb.eg

While this compound carbonate itself is a well-established compound, modifications or the use of Rb₂CO₃ in the synthesis of other materials are relevant in advanced materials science. For instance, this compound carbonate is used as a precursor in the high-pressure synthesis of perovskite-type this compound niobate (RbNbO₃) sciencedaily.comazom.com and in the synthesis of this compound borates under high-pressure/high-temperature conditions znaturforsch.com. It is also used in the synthesis of this compound butyrate (B1204436) for applications in perovskite solar cells. ox.ac.uk

The properties of this compound carbonate are well-documented:

Property	Value
Chemical Formula	Rb₂CO₃ wikipedia.orgvwr.comjkchemical.com
Molar Mass	230.945 g/mol wikipedia.org, 230.95 g/mol vwr.comjkchemical.com
Appearance	White powder, very hygroscopic wikipedia.org
Melting Point	837 °C wikipedia.orgvwr.com
Solubility in Water	4500 g/L @ 20°C wikipedia.org

This compound carbonate's role as a precursor highlights its importance in facilitating the formation of more complex this compound-containing materials under various synthesis conditions.

Applications of this compound Compounds in Energy Technologies

This compound compounds are being investigated for their roles in enhancing the performance and stability of energy technologies, ranging from batteries to hydrogen storage systems.

This compound Carbonate in Energy Storage Systems

This compound carbonate (Rb₂CO₃) is a notable this compound compound explored for its utility in energy storage applications, primarily in batteries. It is a stable, readily soluble compound that is commonly sold in this form. wikipedia.org

The inclusion of this compound carbonate as a doping agent in battery electrolytes has shown promise in improving ionic conductivity. In lithium batteries, Rb₂CO₃ has been used to dope (B7801613) both solid and liquid electrolyte layers. dqpure.com This doping is reported to significantly enhance the ionic conductivity, which is crucial for applications requiring fast charging and high energy density, such as electric vehicles and renewable energy storage systems. dqpure.com A study published in 2023 indicated that Rb₂CO₃-doped electrolytes can enhance the ionic conductivity of solid-state batteries by up to 40%. zegmetal.com

This compound and cesium ions have also been investigated as electrolyte additives for sodium-ion batteries. researchgate.netsciepublish.com Adding a small amount (e.g., 0.05 M) of Rb⁺ or Cs⁺ ions in the form of MPF₆ (M = Rb or Cs) to the electrolyte has been shown to significantly modify the chemical composition of the solid electrolyte interphase (SEI) on hard carbon anode surfaces. researchgate.netsciepublish.com This modification leads to a significant increase in the ionic conductivity and stability of the SEI. researchgate.net

Beyond enhancing conductivity, this compound carbonate contributes to the stabilization of electrode-electrolyte interfaces in batteries. Researchers attribute the improved performance in Rb₂CO₃-doped solid-state batteries, including enhanced ionic conductivity and reduced dendrite formation, to the ability of Rb₂CO₃ to stabilize these interfaces. zegmetal.com In traditional lithium batteries, lithium dendrite growth is a common safety issue that can lead to short circuits. dqpure.com The use of Rb₂CO₃-doped solid electrolyte layers can address this issue by replacing traditional separators and preventing dendrite growth. dqpure.com

In sodium-ion batteries, the addition of this compound and cesium ions as electrolyte additives has been shown to modify the chemical composition of the SEI layer on hard carbon anodes, resulting in increased ionic conductivity and stability of the SEI. researchgate.netsciepublish.com This stabilization of the SEI is critical for improving the cycling performance and capacity retention of the battery. researchgate.netgoogle.com For instance, a 0.05 M addition of RbPF₆ or CsPF₆ increased the capacity retention of Na/hard carbon cells to 95.3% and 97.1%, respectively, after 100 cycles, compared to 80.6% for the control cell. researchgate.net

This compound Polyhydrides for Hydrogen Storage

This compound polyhydrides, compounds containing a high proportion of hydrogen atoms per metal atom, are being explored as potential materials for hydrogen storage. pv-magazine.comtechexplorist.comwikipedia.org Efficient hydrogen storage is a key challenge for integrating hydrogen as a sustainable energy carrier. techexplorist.com

This compound nonahydride (RbH₉) is a specific this compound polyhydride that has been synthesized and studied for its hydrogen storage potential. Scientists have synthesized RbH₉, along with cesium heptahydride (CsH₇), and reported that these compounds can absorb significantly more hydrogen than frequently used alloys like magnesium-nickel (B1175291) and zirconium-vanadium. pv-magazine.comtechexplorist.com RbH₉ can pack nine hydrogen atoms per this compound atom, resulting in a high proportion of hydrogen atoms. pv-magazine.com

The synthesis of this compound polyhydrides like RbH₉ typically requires high pressure. pv-magazine.com A new method involves the thermal decomposition of this compound amidoborane in diamond anvil cells under high pressure (10-40 GPa). tugraz.atuspex-team.org This process has successfully synthesized RbH₉. tugraz.atuspex-team.org Notably, synthesized RbH₉ phases have shown stability at pressures below 10 GPa. uspex-team.org One pseudotetragonal modification of RbH₉ may even remain stable at pressures as low as 3.3 GPa, although it undergoes structural distortion. uspex-team.org Theoretical calculations suggest that pseudotetragonal RbH₉ remains dynamically stable at ambient pressure at 0 K. uspex-team.org

While the direct use of this compound polyhydrides for bulk hydrogen storage faces challenges due to the need for high synthesis pressures and the cost and reactivity of this compound, research suggests their potential as additives to improve the efficiency of hydrogen batteries. pv-magazine.com The study of this compound and cesium polyhydrides indicates that these elements have prospects for increasing the capacity of hydrogen batteries by stabilizing the shell of molecular hydrogen. pv-magazine.com This research area focuses on changing the approach to finding promising hydrogen storage materials, potentially involving systems like Strontium-Rubidium-Hydrogen or this compound-Magnesium-Hydrogen, which might be stable under lower pressures after initial high-pressure saturation. pv-magazine.com

This compound in Electronics and Optoelectronics

This compound compounds are incorporated into electronic devices to enhance conductivity and stability, and the element's photoemissive properties are useful in devices like photoelectric cells samaterials.comusgs.gov. This compound tantalum oxide (Rb₂TiO₃), an alkali metal titanate, is being explored for its dielectric properties, making it suitable for capacitors, sensors, and optoelectronic devices ontosight.ai. Its optical and electrical behaviors can be modified by altering its composition or through doping ontosight.ai. This compound telluride (Rb₂Te) is used in some space-based UV detectors wikipedia.org.

This compound Carbonate Thin Films for OLEDs

This compound carbonate (Rb₂CO₃) has emerged as a material of significant interest in the development of organic light-emitting diodes (OLEDs) zegmetal.com. Rb₂CO₃ thin films exhibit exceptional electron injection properties, making them suitable for use as electron-injecting layers (EILs) in OLEDs zegmetal.comaip.orgresearchgate.netskku.ac.krskku.edu. This property, along with the compound's low work function and high transparency in visible light spectra, contributes to achieving higher efficiency and lower energy consumption in OLED devices zegmetal.com.

Research has investigated Rb₂CO₃-doped tris(8-quinolinolato)aluminum (III) (Alq₃) thin films as EILs aip.orgresearchgate.netskku.ac.kr. Electron-only devices with a structure of glass/tin-doped indium oxide (ITO)/Rb₂CO₃-doped Alq₃/aluminum (Al) have demonstrated electron-ohmic contact properties, particularly at doping concentrations of 10% and higher aip.orgresearchgate.net. The electron-injecting ability is significantly enhanced by the n-doping effect of Rb₂CO₃ into the Alq₃ layer aip.org. Studies have explored varying Rb₂CO₃ doping concentrations (0, 2.5, 10, and 50%) and film thicknesses (10, 20, 30, and 40 nm) to optimize performance aip.orgresearchgate.netskku.ac.kr.

Another approach involves using a Rb₂CO₃-mixed fullerene (C₆₀) layer as an electron ohmic-contact layer in OLEDs skku.edu. The performance of devices with this mixed layer is strongly dependent on both the thickness and the mixing concentration of Rb₂CO₃ skku.edu.

Integration of this compound in Perovskite Solar Cells

The integration of this compound into perovskite solar cells (PSCs) has shown promise in improving both efficiency and stability perovskite-info.comtechxplore.comepfl.chsciencedaily.comresearchgate.net. Perovskite materials are attractive for solar energy conversion but face challenges with heat stability and phase segregation, which can degrade performance over time perovskite-info.comtechxplore.comsciencedaily.com. Adding this compound has been proposed as a way to stabilize these materials perovskite-info.comtechxplore.comsciencedaily.com.

Researchers have successfully integrated this compound cations into perovskites, achieving notable improvements techxplore.comepfl.ch. For instance, the incorporation of this compound has helped maintain exceptional stability over extended periods under sunlight and high temperatures, while also pushing power-conversion efficiency to high values techxplore.comepfl.ch. Studies have shown that PSCs incorporating this compound can achieve voltages close to the theoretical thermodynamic limit of efficiency techxplore.comepfl.ch.

Recent research has focused on methods to effectively incorporate this compound into the perovskite structure and prevent the formation of unwanted secondary phases perovskite-info.comsciencedaily.com. One approach involves using lattice strain, a controlled distortion in the atomic structure, to keep this compound integrated within the crystal structure perovskite-info.comsciencedaily.com. This technique, achieved through fine-tuning the material's composition with rapid heating and controlled cooling, has not only stabilized wide-bandgap perovskites but also improved efficiency by reducing non-radiative recombination perovskite-info.comsciencedaily.com. The addition of chloride ions has also been found to be crucial for stabilizing the lattice by balancing size differences between elements, leading to a more uniform ion distribution and fewer defects perovskite-info.com.

The beneficial effect of this compound addition in mixed-cation perovskites has been attributed to its role in lowering non-radiative, trap-assisted recombination and improving crystallinity researchgate.netresearchgate.net. While this compound may not be fully embedded in the perovskite lattice, even small amounts can enhance photovoltaic performance researchgate.netresearchgate.net.

Catalytic Applications of this compound Compounds

This compound compounds are utilized as catalysts or to activate various types of catalysts in industrial processes usgs.govresearchgate.netontosight.ai. This compound hydroxide (RbOH), a strong base formed from the reaction of this compound with water, is used as a catalyst in various chemical reactions chemistrycool.com. This compound carbonate (Rb₂CO₃) is also employed as part of a catalyst system, for example, in the preparation of short-chain alcohols from feed gas wikipedia.orgfishersci.pt.

This compound Carbonate-Based Catalysts for CO₂ Conversion

This compound carbonate (Rb₂CO₃) and other alkali metal carbonates have shown potential in promoting the hydrogenation of carbon dioxide (CO₂) to valuable chemicals nih.govacs.org. Research indicates that hydrated alkali carbonates can promote CO₂ hydrogenation to formate (B1220265), oxalate (B1200264), and other C₂₊ carboxylates at elevated temperatures and pressures, even in the absence of traditional transition-metal catalysts or solvents nih.govacs.org.

Studies have shown that seeding Rb₂CO₃ with this compound oxalate can increase the yields of formate and oxalate from CO₂ hydrogenation nih.govacs.org. This suggests the ability of the carbonate ion (CO₃²⁻) to facilitate the coupling of CO₂ hydrogenation with C-C bond formation nih.gov. The reactions can proceed rapidly, achieving significant yields within minutes nih.govacs.org. The reversibility of formate and oxalate formation also suggests the possibility of using CO₃²⁻ as a catalyst for the synthesis of C₂₊ carboxylic acids nih.govacs.org.

Research on this compound Thin Films

Research into this compound thin films explores their potential in various advanced applications, building upon the understanding of this compound's unique properties samaterials.comaip.org. Beyond the applications in OLEDs and perovskite solar cells, this compound-containing thin films are being investigated for their optical and chemical characteristics mdpi.comrsc.org.

Atomic layer deposition (ALD) has been extended to include the deposition of this compound-containing films, enabling the creation of new and exploratory types of compounds in thin film form researchgate.netrsc.org. Using precursors like this compound t-butoxide, researchers have demonstrated the deposition of this compound-containing films in systems such as Rb-Ti-O and Rb-Nb-O researchgate.netrsc.org. This technique allows for controlled incorporation of this compound, ranging from doping levels to being a major component researchgate.netrsc.org. ALD enables the stabilization of certain perovskite structures, like RbNbO₃, in thin film form, which may not be attainable in bulk under ambient conditions researchgate.netrsc.org.

Studies on this compound in rare-gas thin films have characterized their excitation and emission properties, which is relevant for quantum optics applications and understanding optical desorption of atoms from surfaces aip.org. The optical response observed in these films suggests the possibility of detecting this compound with extremely high sensitivity, potentially down to a single atom level in low concentration samples aip.org.

Furthermore, this compound fluoride (B91410) thin layers post-deposited on materials like CuInSe₂ (CISe) have shown improvements in photoelectronic properties, such as charge carrier lifetime, photoluminescence intensity, and the number of collected carriers in solar cells researchgate.net. The addition of this compound fluoride has also been observed to improve the crystallinity and grain growth of CISe films researchgate.net.

Geochemical and Environmental Research Involving Rubidium

Rubidium-Strontium (Rb-Sr) Radiometric Dating

The Rb-Sr dating method is a cornerstone of geochronology, allowing scientists to determine the absolute ages of geological materials. ebsco.combritannica.com This technique relies on the predictable radioactive decay of 87Rb to its daughter product, 87Sr. ebsco.comfiveable.menps.gov The half-life of 87Rb is exceptionally long, estimated to be around 48.8 to 50 billion years, making it suitable for dating very old samples, particularly those older than approximately 100 million years. ebsco.combritannica.comfiveable.mesciencecourseware.org

The fundamental principle involves measuring the ratio of 87Sr to the stable isotope 86Sr, which is not produced by 87Rb decay and serves as a reference. ebsco.comfiveable.mebritannica.commpg.de As 87Rb decays over time, the amount of radiogenic 87Sr increases, causing the 87Sr/86Sr ratio in a closed system to rise. fiveable.menps.gov By measuring the current 87Sr/86Sr ratio and the concentration of the parent isotope 87Rb (typically normalized to 86Sr as 87Rb/86Sr), and knowing the initial 87Sr/86Sr ratio at the time of formation, the age of the sample can be calculated using the decay constant of 87Rb. wikipedia.orgontosight.ai

A key advantage of Rb-Sr dating is the use of isochron diagrams. ebsco.comslideshare.net An isochron is a plot of 87Sr/86Sr versus 87Rb/86Sr for a suite of cogenetic samples (e.g., different minerals within a single rock or different whole-rock samples from the same magmatic body) that shared the same initial 87Sr/86Sr ratio at the time of formation. ebsco.combritannica.commpg.deslideshare.net The data points for these samples should fall on a straight line, where the slope of the line is proportional to the age of the system, and the y-intercept represents the initial 87Sr/86Sr ratio. britannica.comslideshare.netgsu.edu For a valid isochron, the samples must have had the same initial 87Sr/86Sr ratio and remained closed systems since their formation. britannica.comslideshare.net

Absolute Age Determination of Geological Materials

Rb-Sr dating is widely applied to determine the absolute ages of a variety of geological materials, particularly older minerals and rocks. ebsco.com This method is effective for materials that contain sufficient amounts of this compound, which often substitutes for potassium in minerals like micas (biotite, muscovite) and feldspars (plagioclase, orthoclase). ebsco.comsciencecourseware.orgbritannica.com These minerals are common in igneous and metamorphic rocks. sciencecourseware.org

The technique involves selecting fresh, unweathered samples, crushing them, separating the Rb-bearing minerals, and analyzing their isotopic compositions using mass spectrometry. ebsco.comsciencecourseware.org Whole-rock samples can also be analyzed. fiveable.mebritannica.com The measured isotopic ratios are then used to construct an isochron diagram to calculate the age. ebsco.comsciencecourseware.orgslideshare.net

Dating of Igneous and Metamorphic Events

The Rb-Sr method is particularly useful for dating igneous and metamorphic rocks. ebsco.comfiveable.mefiveable.meslideshare.net For igneous rocks, Rb-Sr dating can determine the time of crystallization from a melt. fiveable.mebritannica.com During the cooling and crystallization of magma, different minerals incorporate varying amounts of Rb and Sr, leading to a range of Rb/Sr ratios among the minerals and the whole rock, while initially having a homogeneous 87Sr/86Sr ratio. britannica.commpg.de This variation is crucial for generating a well-defined isochron. britannica.com

In metamorphic rocks, the Rb-Sr system can be reset by heat and deformation. fiveable.mebritannica.com High-grade metamorphism can lead to the diffusion of isotopes, effectively resetting the isotopic clock. fiveable.mebritannica.com In such cases, the Rb-Sr age reflects the time of metamorphism or cooling below a specific closure temperature, rather than the original crystallization age. fiveable.mebritannica.com Mineral isochrons, particularly using minerals like garnet and mica, can help constrain the timing of metamorphic events and the thermal history of rocks. fiveable.me For example, studies have used Rb-Sr dating on biotite (B1170702) in metamorphic rocks to identify different stages of metamorphism. jst.go.jp

Application to Extraterrestrial Materials

Rb-Sr dating has been extensively applied to determine the ages of extraterrestrial materials, including meteorites and lunar rocks. ebsco.comwikipedia.org These studies provide crucial insights into the formation and evolution of the solar system and planetary bodies. fiveable.mewikipedia.org By analyzing the Rb-Sr isotopic compositions of meteorites, scientists can determine their crystallization ages and infer the timing of events in the early solar nebula and on meteorite parent bodies. mpg.degsu.edu

Studies on meteorites, such as chondrites, have used Rb-Sr isotopic ratios to determine ages consistent with the formation of the solar system, around 4.5 to 4.6 billion years ago. mpg.degsu.edu For instance, data from various chondritic meteorites have been plotted on isochron diagrams to yield ages in this range. gsu.edu

Similarly, Rb-Sr dating of lunar rocks, including samples from the Apollo missions, has provided valuable information about the age of the lunar crust and the timing of significant lunar events. ebsco.comwikipedia.orgnih.govnasa.gov While other dating methods like U-Pb and Sm-Nd are also used for lunar samples, Rb-Sr dating has contributed to establishing chronological frameworks for the Moon. britannica.comnih.govnasa.gov Studies on lunar samples have utilized Rb-Sr measurements to investigate the thermal modification of lunar soil and the ages of lunar rocks. nasa.govbohrium.com

Here is a sample data table illustrating Rb-Sr data for hypothetical cogenetic samples:

Sample Type	87Rb/86Sr	87Sr/86Sr
Mineral A	10.5	0.785
Mineral B	5.2	0.742
Mineral C	1.1	0.709
Whole Rock	3.8	0.731

Note: This is a hypothetical dataset for illustrative purposes only.

This compound Isotope Geochemistry as a Tracer

Beyond radiometric dating, the isotopic composition of this compound itself can serve as a tracer in various geological processes. This compound has two naturally occurring isotopes: stable 85Rb and radioactive 87Rb. fiveable.mepnas.org While 87Rb decays to 87Sr, variations in the ratio of 87Rb to 85Rb (expressed as δ87Rb) can provide insights into processes that cause isotopic fractionation. researchgate.netunibocconi.it this compound is a highly fluid-mobile and incompatible element, which makes its isotopes potentially useful for tracing migration and enrichment in magmatic and fluid-related systems. researchgate.netresearchgate.netx-mol.net

Tracing Planetary Evolution with this compound Isotopes

This compound isotopes have the potential to trace planetary evolution, particularly processes involving volatile depletion and differentiation. pnas.orgresearchgate.netunibocconi.itosti.gov As a moderately volatile element, the isotopic composition of Rb can be fractionated during processes like evaporation and condensation, which were significant in the early solar system and during the formation of planetary bodies. pnas.orgosti.gov

Studies have investigated Rb isotopic variations in extraterrestrial materials like meteorites (chondrites and Martian meteorites) and lunar samples to understand volatile depletion processes on their parent bodies. pnas.orgosti.govosti.gov For example, analyses of angrites, a type of meteorite, have revealed extremely light Rb isotopic compositions compared to terrestrial planets like Earth, Mars, and the Moon. pnas.org This finding supports models suggesting that partial recondensation after extensive evaporation during a magma ocean stage played a significant role in shaping the volatile element distribution on the angrite parent body. pnas.org The correlation observed between Rb and potassium isotopic compositions in planetary bodies further supports volatility-driven isotopic fractionation. pnas.orgosti.gov

While magmatic processes like partial melting and fractional crystallization are generally thought to cause limited Rb isotopic fractionation, volatile depletion and recondensation can lead to significant variations. pnas.org this compound isotopes, therefore, offer a complementary tool to other isotopic systems for tracing the early history and differentiation of planetary bodies. fiveable.mepnas.org

Data on the bulk Rb isotopic compositions of planetary bodies can be compared to understand their volatile histories.

Planetary Body	Estimated Bulk δ87Rb (‰)	Reference
Earth (BSE)	-0.13 ± 0.01	researchgate.netx-mol.net
Upper Crust	-0.14 ± 0.01	researchgate.netx-mol.net
Mars	+0.10 ± 0.03	osti.gov
Angrite Parent Body	-1.19 to -0.67	pnas.org

Note: δ87Rb values are typically reported relative to a standard.

This compound in Magmatic-Fluid Interaction Studies

This compound isotopes also show promise as tracers for understanding magmatic-fluid interactions and related processes, such as the formation of ore deposits. researchgate.netresearchgate.netx-mol.net this compound's fluid mobility means its isotopes can be fractionated and transported by magmatic fluids. researchgate.netresearchgate.netx-mol.net

Research has explored the use of Rb isotopes to trace the migration and enrichment of elements in magmatic and fluid-related systems. researchgate.netresearchgate.netx-mol.net For instance, studies on highly evolved leucogranites from the Himalayan orogen have shown significantly higher δ87Rb values compared to the average upper continental crust. researchgate.netx-mol.net This heavy Rb isotopic composition is interpreted as a signature of magmatic fluids derived from deeper magma, suggesting that these fluids played a key role in modifying the leucogranites and potentially contributing to the enrichment and mineralization of rare metals. researchgate.netx-mol.net

These findings indicate that Rb isotopes can serve as a novel tracer for processes involving fluid activity in magmatic systems, providing insights into the transport and deposition of elements. researchgate.netx-mol.net Ongoing development of high-precision measurement techniques for Rb isotopes, such as using MC-ICP-MS, is enhancing their application in these studies, particularly for low-Rb geological materials. researchgate.netunibocconi.it

Investigating Chemical Weathering Processes

This compound (Rb) is a moderately volatile, lithophile, and fluid-mobile element, making its isotopes valuable tracers in geological studies. goldschmidtabstracts.info Research into this compound isotope fractionation during the chemical weathering of granite has revealed significant variations in δ⁸⁷Rb values in both bulk samples and individual minerals within weathering profiles. goldschmidtabstracts.inforesearchgate.net For instance, studies on a granite weathering profile in South China showed that intensive chemical weathering leads to heavier δ⁸⁷Rb values in saprolites compared to the unaltered bedrock. goldschmidtabstracts.inforesearchgate.net The δ⁸⁷Rb values changed from -0.30 ± 0.13‰ in the bedrock to 0.04 ± 0.08‰ in highly weathered saprolites. goldschmidtabstracts.inforesearchgate.net

During the initial stages of weathering, this compound is released through the decomposition of primary minerals and can be partially adsorbed by secondary minerals like illite (B577164). goldschmidtabstracts.info In more advanced stages of weathering, the δ⁸⁷Rb values in bulk samples are influenced by the breakdown of minerals such as K-feldspar and the adsorption of this compound by illite and kaolinite (B1170537). goldschmidtabstracts.inforesearchgate.net Notably, illite appears to preferentially adsorb the lighter isotope, ⁸⁵Rb, from vertical migration, while kaolinite shows a preference for the heavier isotope, ⁸⁷Rb. goldschmidtabstracts.info This mineral transformation from primary to secondary phases is considered a key factor controlling this compound isotope fractionation during chemical weathering. goldschmidtabstracts.info Adsorption and desorption processes involving clay minerals also play a crucial role in triggering this fractionation. researchgate.net

This compound-Potassium Ratio as a Petrologic Parameter

The ratio of potassium to this compound (K/Rb) is a widely used petrologic parameter that can provide insights into magmatic differentiation and other geological processes. This compound tends to substitute for potassium in the crystal structures of minerals due to their similar ionic radii. wikipedia.orgmdpi.com During magma crystallization, this compound is often concentrated in the residual liquid phase along with other incompatible elements like cesium. wikipedia.org This leads to a decrease in the K/Rb ratio as differentiation progresses.

Studies have examined K/Rb ratios in various geological materials, including igneous rocks and sediments. The average K/Rb ratio in the Earth's continental crust is estimated to be around 25, while the depleted mantle (source of MORB and OIB) has a higher ratio of about 80. researchgate.net Variations in K/Rb ratios in igneous rocks can indicate the degree of fractionation a magma has undergone. For example, a K/Rb ratio below 150 can indicate a fractionated pegmatite, while a ratio below 15 suggests a highly fractionated pegmatite. everestmetals.au Research on Hawaiian lavas has also investigated the distribution of potassium and this compound and their ratios. capes.gov.br

The K/Rb ratio can also be used in dating techniques such as Optically Stimulated Luminescence (OSL) to estimate the concentration of this compound when direct measurement is not feasible. confex.com However, studies have shown that the K/Rb ratio can be quite variable in different geological settings, such as shoreline sediments, where average ratios have been found to deviate significantly from commonly used values. confex.com For instance, studies on samples from different North American Great Lakes showed average K/Rb ratios ranging from 180:1 to 291:1, highlighting the variability and the potential for more accurate dating with direct this compound measurements. confex.com

Occurrences and Extraction Methodologies of this compound from Earth Resources

This compound is not found as a free element in nature due to its high reactivity. quantumcriticalmetals.com Instead, it occurs as an impurity in various minerals, often associated with other alkali metals like potassium, lithium, and cesium. quantumcriticalmetals.combritannica.com

This compound in Mineral Deposits (e.g., Lepidolite (B1170510), Pollucite, Carnallite)

Significant amounts of this compound are present in minerals such as lepidolite, pollucite, and carnallite. quantumcriticalmetals.comazom.com Lepidolite, a lithium-rich mica mineral, is a primary commercial source of this compound, containing between 0.3% and 3.5% this compound. wikipedia.orgquantumcriticalmetals.com Pollucite, a cesium mineral, can also contain notable amounts of this compound. wikipedia.orgquantumcriticalmetals.com Carnallite, a hydrated potassium magnesium chloride, is another mineral where this compound is found. wikipedia.orgquantumcriticalmetals.comazom.com this compound can also occur in other minerals like leucite and zinnwaldite. quantumcriticalmetals.comazom.com Some potassium minerals and potassium chlorides also contain commercially significant quantities of this compound. wikipedia.org

This compound is concentrated in pegmatite ore bodies, which are formed during the late stages of magma crystallization. wikipedia.org These deposits, particularly zoned pegmatites containing pollucite or lepidolite, are important sources for this compound, often recovered as a by-product. wikipedia.org Notable deposits include rich pollucite resources at Bernic Lake, Manitoba, Canada. wikipedia.org

Extraction Processes from Granitic this compound Ore

Most this compound is currently extracted from granite pegmatite, which is characterized by large scale but low grade resources. kczhly.com The this compound in these ores is mainly carried in minerals such as lepidolite, iron lepidolite, cesium garnet, and potash feldspar, often in the form of isomorphism where this compound substitutes for potassium in the mineral structure. kczhly.comacs.orgresearchgate.net

Various methods are employed for the extraction of this compound from silicate (B1173343) ore resources, including acid leaching, alkali roasting leaching, and salt roasting water immersion. kczhly.com

Acid Leaching: This method offers high leaching efficiency but results in a leaching solution with numerous impurities, complicating subsequent separation. kczhly.com

Alkali Roasting Leaching: This is a mature process with a high this compound extraction rate, but it generates a large amount of slag and has high costs. kczhly.com

Salt Roasting Water Immersion: This method provides high recovery efficiency and produces less slag, but it can generate harmful gases that pollute the environment and corrode equipment. kczhly.com

Research is ongoing to develop cleaner and more efficient processes. One novel approach involves alkaline leaching, desilication, and solvent extraction for extracting this compound from granitic ore. colab.wsresearchgate.net This process has shown high leaching ratios for this compound (greater than 95%) under optimized conditions. colab.wsresearchgate.net Another studied method involves sulfuric acid baking, reductive decomposition, and alkaline leaching, achieving high extraction rates for both this compound and potassium. acs.orgresearchgate.net Chlorination roasting followed by water leaching has also been explored for this compound extraction from biotite ore, showing high leaching rates. researchgate.netresearchgate.net

Recovery from Brine Resources

Brine resources, such as salt lake brines, geothermal water, and concentrated seawater, are also potential sources for this compound recovery. researchgate.netpsu.edu Techniques for recovering this compound from brines include fractional precipitation, ion exchange, and solvent extraction. researchgate.netpsu.eduacs.org

Fractional precipitation is suitable for brines with high concentrations of this compound and cesium, but it can be limited by high costs and complex processes, particularly in the presence of high potassium concentrations. psu.edu

Ion exchange is considered a promising method for this compound and cesium extraction from brines and is relatively easier to industrialize. psu.edu Various inorganic ion-exchange materials, such as zeolite, ammonium (B1175870) phosphomolybdate, and potassium metal hexacyanoferrate, are being investigated for their effectiveness in adsorbing trace alkali metals from brines. acs.org Novel hydrogel bead adsorbents encapsulating materials like potassium copper hexacyanoferrate have been developed for efficient this compound recovery from saline lake brines. acs.org

Solvent extraction is another key technique for recovering this compound from brines. researchgate.netpsu.edu This method often involves using specific extractants to selectively separate this compound ions. psu.edu For example, t-BAMBP (4-tert-butyl-2-(α-methylbenzyl) phenol) has been used as an extractant to separate this compound from high-concentration potassium-containing brines, achieving high extraction and back-extraction rates. psu.edumdpi.com Chemical precipitation, such as adding perchloric acid to precipitate potassium perchlorate, can be used as a pre-treatment step before solvent extraction to reduce the interference of potassium. mdpi.com

Environmental Monitoring and Sensing Applications

This compound and its compounds have potential applications in environmental monitoring and sensing. This compound atomic clocks are used in high-precision timekeeping, which is essential for systems like GPS, impacting various environmental monitoring activities that rely on accurate timing and location data. azom.comresearchgate.netbisinfotech.com

This compound-based technologies are being explored for environmental sensing applications, including satellite-based gravity mapping and seismic monitoring. bisinfotech.com These applications leverage the precise measurements enabled by this compound-stabilized lasers and atomic clocks. bisinfotech.com

This compound compounds, such as this compound selenide (B1212193) nanoparticles, are being investigated for use in gas sensors to detect substances like hydrogen or carbon monoxide. nanorh.com The sensitivity of these nanoparticles to specific gases makes them valuable for environmental monitoring and industrial safety. nanorh.com Additionally, this compound selenide nanoparticles are being explored for environmental remediation, potentially acting as adsorbents or catalysts to remove pollutants from water or air. nanorh.com

While not directly related to environmental sensing of external pollutants, this compound chloride has been investigated in biomedical research as a biomarker. simply.science Environmental exposure to this compound in human populations can also be monitored, for example, by analyzing its concentration in biological samples like scalp hair, which can indicate potential environmental sources such as industrial activities (e.g., glass and ceramic manufacturing). nih.gov

Satellite-Based Gravitational Mapping Techniques

Satellite-based gravitational mapping missions utilize sophisticated sensors to measure the Earth's gravity field from orbit. Recent advancements in this area involve the development of quantum gravity gradiometers that employ ultra-cold this compound atoms as test masses. earth.comthequantuminsider.cominnovationnewsnetwork.comscitechdaily.comnasa.govmdpi.com

NASA's Quantum Gravity Gradiometer Pathfinder (QGGPf) mission, for instance, is designed to test atom interferometry-based sensing in space for mapping Earth's gravity field. thequantuminsider.commdpi.com This mission utilizes clouds of this compound atoms cooled to near absolute zero. earth.comthequantuminsider.cominnovationnewsnetwork.comscitechdaily.comnasa.gov At these extremely low temperatures, the atoms exhibit wave-like properties, enabling precise comparisons of gravitational acceleration between two points in space. thequantuminsider.comscitechdaily.comnasa.gov The gravity gradiometer measures the difference in how fast two test masses fall over short distances, a quantity known as the gravity gradient. thequantuminsider.comnasa.gov Stronger gravitational fields cause greater acceleration, allowing researchers to detect minute variations in mass distribution beneath the Earth's surface. thequantuminsider.comscitechdaily.comnasa.gov

The use of ultra-cold this compound atoms as test masses offers significant advantages for space-based gravity measurements, including higher accuracy and longer-duration measurements compared to classical mechanical test masses. thequantuminsider.comnasa.gov Atom-based sensors are less prone to drift and thermal noise, which enhances measurement stability over time. thequantuminsider.comnasa.gov This technology has the potential for increased sensitivity, with some estimates suggesting a science-grade quantum gravity gradiometer could be up to 10 times more sensitive than classical sensors. nasa.gov

These satellite-based quantum gravity sensors, utilizing this compound atoms, can contribute to mapping hidden phenomena such as changes in global water availability, pockets of oil and gas, underground aquifers, and mineral deposits by revealing subtle shifts in Earth's gravity caused by mass redistribution. earth.cominnovationnewsnetwork.comscitechdaily.comnasa.gov

Terrestrial Gravity Gradiometer Applications for Subsurface Mapping

Terrestrial gravity gradiometers are used for subsurface mapping by measuring the spatial derivatives of the gravity vector at or near the Earth's surface. metatek-group.com Similar to their satellite counterparts, advanced terrestrial gravity gradiometers are being developed that leverage quantum technology and utilize laser-cooled this compound atoms. birmingham.ac.ukion.orgarxiv.org

Quantum technology (QT) gravity gradiometer sensors use this compound atoms as test masses and a laser as a ruler, exploiting the quantum effect of atoms existing in two different energy stages simultaneously. birmingham.ac.uk This allows for improved suppression of external noise sources like vibrations from wind, tides, and traffic, enabling operations in noisy environments with higher sensitivity and faster surveys. birmingham.ac.uk

These terrestrial quantum gravity gradiometers are designed for real-world operability, with some portable systems being developed for field applications. ion.org They can provide absolute gravity measurements with high accuracy and low long-term drift. metatek-group.com By measuring tiny variations in how hard gravity pulls on objects, these instruments help create detailed pictures of what lies beneath the ground or ocean. earth.com The resulting gravity maps can reveal subsurface structures and density distributions. scitechdaily.comnasa.govmetatek-group.com

While traditional geophysical sensors may have limitations in resolution and depth penetration, gravity sensors, including the advanced quantum variety using this compound, rely on measuring a passive response from subsurface targets that cannot be blocked or attenuated. birmingham.ac.uk This makes them valuable tools for understanding ground conditions and detecting buried features. birmingham.ac.uk

Advanced Analytical Methodologies for Rubidium

Mass Spectrometric Techniques for Rubidium Analysis

Mass spectrometry is a powerful tool for the analysis of this compound, particularly for determining its isotopic composition and concentration. Different mass spectrometric techniques are employed depending on the sample matrix and the desired level of precision.

Solid-Sample Thermal Ionization Mass Spectrometry for Isotopic Ratios

Solid-Sample Thermal Ionization Mass Spectrometry (TIMS) is a technique used for highly precise measurement of isotopic abundance ratios of elements, including this compound. In TIMS, a solid sample is loaded onto a filament, heated to a high temperature, causing the element to ionize and be emitted as a beam of ions. These ions are then accelerated and separated based on their mass-to-charge ratio, allowing for the measurement of the relative abundance of different isotopes.

TIMS has been used to obtain absolute isotopic abundance ratios of terrestrial this compound. nist.govnih.gov Samples with known isotopic compositions, prepared from nearly isotopically pure separated this compound isotopes, are used to calibrate the mass spectrometers. nist.govnih.gov For instance, studies have reported the absolute ⁸⁵Rb/⁸⁷Rb ratio to be 2.59265 ± 0.00170 using this method. nist.govnih.gov This ratio yields atom percents of ⁷².¹⁶⁵⁴ ± 0.0132 for ⁸⁵Rb and ²⁷.⁸³⁴⁶ ± 0.0132 for ⁸⁷Rb. nist.govnih.gov The atomic weight calculated from this isotopic composition is 85.46776 ± 0.00026. nist.govnih.gov

Triple-filament rhenium-ribbon sources are commonly used in TIMS for this compound analysis. nist.govnih.gov Filaments are typically prebaked in a vacuum under a potential field to minimize this compound background signals from the filament material. nist.govnih.gov Isotopic fractionation can occur during TIMS analysis as species are emitted by the hot filament, and this fractionation must be corrected for accurate measurements. wikipedia.org

TIMS is considered a "gold standard" for obtaining precise isotopic ratios, including ⁸⁷Sr/⁸⁶Sr ratios in the context of Rb-Sr dating, although the classical technique can be laborious due to the need for individual loading of purified Rb and Sr fractions. researchgate.net However, methods have been developed for sequential measurement of Rb and Sr on the same filament to improve efficiency. researchgate.net

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) for Geological Samples

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is a technique that combines the high-temperature ionization of an inductively coupled plasma with the precise isotopic ratio measurement capabilities of a multi-collector mass analyzer. This technique is widely used for high-precision isotope analysis in various fields, including geology.

MC-ICP-MS is well-suited for obtaining precise measurements of isotope ratios for elements with only two stable isotopes, such as this compound. researchgate.net It offers advantages over traditional ICP-MS with quadrupole analyzers, which have limited precision for isotope ratio measurements. wikipedia.org MC-ICP-MS was developed to improve the precision achievable during isotope ratio measurements by using a multi-collector system that allows for the simultaneous detection of multiple isotopes. wikipedia.org

In geological applications, MC-ICP-MS is used for high-precision this compound isotope measurement. rsc.orgresearchgate.net A key challenge in Rb isotope measurement by MC-ICP-MS is correcting for instrumental mass bias. researchgate.net Methods using admixed zirconium (Zr) have proven suitable for this correction. researchgate.net The ⁹²Zr/⁹⁰Zr ratio can be used for mass bias correction of the ⁸⁷Rb/⁸⁵Rb ratio. researchgate.net

Another significant consideration in MC-ICP-MS analysis of this compound in geological samples is the isobaric interference of ⁸⁷Rb and ⁸⁷Sr at m/z = 87. researchgate.netacs.orgnih.gov This interference necessitates a high degree of mutual separation of Rb and Sr before measurement. researchgate.net Chromatographic procedures using resins like Sr-spec resin have been developed for the separation of Rb, K, Ba, and Sr from geological materials prior to MC-ICP-MS analysis. rsc.orgresearchgate.net These procedures can achieve nearly 100% recovery of purified Rb. rsc.orgresearchgate.net

Matrix effects on Rb isotope measurement by MC-ICP-MS have been tested and found to be insignificant under certain conditions, such as when Na/Rb < 2, Ca/Rb < 4, and K/Rb < 25. rsc.orgresearchgate.net High-precision Rb isotope measurements by MC-ICP-MS have revealed significant Rb isotopic variations in geological reference standards, suggesting that Rb isotope geochemistry can be a promising tracer for cosmochemical and geological processes. rsc.orgresearchgate.net

MC-ICP-MS can be coupled with laser ablation (LA) for direct analysis of solid geological samples. acs.orgnih.govminexcrc.com.au However, precise and unbiased Sr isotope ratio results can be challenging to obtain in samples with high Rb/Sr ratios using LA-MC-ICP-MS without robust mass discrimination correction for Rb. acs.orgnih.gov

Data Table: Precision of Rb Isotope Measurement by MC-ICP-MS

Measurement Type	Precision (2SD)	Duration	Reference
Short-term δ⁸⁷Rb	±0.03‰	15 hours	rsc.orgresearchgate.net
Long-term δ⁸⁷Rb	±0.06‰	>12 months	rsc.orgresearchgate.net
Unspiked Rb isotopes	±0.02%	-	researchgate.net
Spiked Rb isotopes	±0.2%	-	researchgate.net

Note: δ⁸⁷Rb is the per mil deviation of the ⁸⁷Rb/⁸⁵Rb ratio relative to the NIST SRM 984 standard. researchgate.net

Spectroscopic Characterization of this compound Compounds

Spectroscopic techniques provide valuable information about the vibrational, electronic, and structural properties of this compound compounds. These methods complement mass spectrometry by offering insights into the molecular and crystal structures.

Raman Spectroscopy for Material Identification

Raman spectroscopy is a vibrational spectroscopic technique used to identify and quantify chemical compounds based on the inelastic scattering of light. ku.edunih.gov When monochromatic radiation interacts with a sample, most light is scattered elastically (Rayleigh scattering), but a small fraction is scattered inelastically (Raman scattering) at shifted frequencies. ku.edunih.gov These shifts correspond to the vibrational modes of the molecules in the sample, creating a unique spectral fingerprint. ku.edunih.gov

Raman spectroscopy can be used for the characterization and identification of this compound compounds by examining their specific vibrational modes. The Raman spectra of this compound compounds, such as this compound tetrachloroaluminate (RbAlCl₄), exhibit characteristic bands corresponding to the vibrations of the constituent ions or molecules. capes.gov.br For RbAlCl₄, characteristic bands of the tetrahedral AlCl₄⁻ anion are observed. capes.gov.br Comparing the Raman spectra of different alkali metal tetrachloroaluminates, like CsAlCl₄ and RbAlCl₄, can reveal similarities indicative of isostructural compounds. capes.gov.br

Raman spectroscopy is a non-destructive technique and can be applied to various sample types. nih.gov It is sensitive to the chemical bonds and constitution of a substance, making it useful for material identification. nih.gov

Reflection/Transmission Spectroscopy for Material Analysis

Reflection and transmission spectroscopy involve measuring the amount of light reflected or transmitted through a sample as a function of wavelength or frequency. These techniques can provide information about the electronic transitions, band structure, and optical properties of materials, including this compound and its compounds.

In the context of this compound vapor, transmission and reflection spectra are studied to understand its atomic energy levels and transitions. uni-siegen.dedsta.gov.sg For example, absorption spectroscopy targeting the D2 transition line (780 nm) of this compound vapor can be used to determine its number density based on the magnitude of absorption dips. dsta.gov.sg Transmission losses in such experiments can occur due to reflection, absorption, and scattering by the container and any solid this compound present. dsta.gov.sg

Studies involving this compound vapor cells utilize reflection and transmission measurements to investigate phenomena like electromagnetically induced Bragg reflection. researchgate.net The measured transmission and reflection signals can be analyzed as a function of parameters like vapor cell temperature and laser frequency. researchgate.netresearchgate.net The maximum reflection can occur when the probe beam frequency is slightly detuned from the transition frequency. researchgate.net The efficiency of reflection and the spectral width of resonances can be influenced by factors such as the angle between interacting laser beams, laser intensity, and atomic density. researchgate.netarxiv.org

Reflection spectroscopy, specifically selective reflection from high-density this compound vapor, is used to study resonant saturation and power broadening effects. arxiv.org Measuring the spectral dependence of the selective reflection coefficient provides insights into the interaction between light and the this compound atoms. arxiv.org

X-ray Analysis for Structural Elucidation

X-ray analysis techniques, such as X-ray diffraction (XRD) and X-ray fluorescence (XRF) spectroscopy, are essential for determining the crystal structure, phase composition, and elemental composition of this compound compounds and materials containing this compound.

X-ray Diffraction (XRD) is a primary technique for elucidating the crystal structure of solid materials. By analyzing the diffraction pattern produced when X-rays interact with a crystalline sample, information about the unit cell dimensions, space group, and atomic positions within the crystal lattice can be obtained. XRD has been used to determine the crystal structures of various this compound compounds, including this compound-graphite intercalation compounds (Rb-GICs) and this compound thorium molybdates. jst.go.jpacs.org For instance, XRD studies helped determine the formula and crystal structure of Rb-GICs. jst.go.jp Single-crystal X-ray diffraction has been used to determine the structures of new this compound thorium molybdates, revealing different structural dimensionalities from 0D clusters to 3D frameworks. acs.org Powder X-ray diffraction is also used to characterize the crystalline nature and structural variables of this compound compounds. rsc.org

X-ray Fluorescence (XRF) spectroscopy is a non-destructive technique used for elemental analysis. It involves exciting a sample with X-rays, causing the emission of characteristic secondary X-rays (fluorescence) whose energies and intensities are specific to the elements present. XRF can be used to determine the elemental composition of materials containing this compound. researchgate.netwjygy.com.cnresearchcommons.org High-resolution wavelength dispersive X-ray fluorescence (HR-WDXRF) can provide insights into the atomic structure of various this compound compounds by measuring energy shifts in L spectral lines. researchgate.netrsc.orgrsc.org These energy shifts are influenced by chemical effects, ligand dependency, effective charge, and crystal effects. rsc.orgrsc.org Studies have measured unusual energy shifts for this compound compounds like RbI, RbBr, RbCl, and RbNO₃ in their L spectral lines, providing valuable information for chemical analysis. researchgate.netrsc.orgrsc.org

X-ray analysis techniques are crucial for understanding the relationship between the structure and properties of this compound compounds and for their identification and characterization in various applications and natural samples.

Computational and Theoretical Studies of Rubidium Systems

First-Principles Computational Methods for Rubidium Materials

First-principles, or ab initio, methods are a class of computational techniques that rely on the fundamental laws of quantum mechanics, without the need for empirical parameters. psi-k.net These methods, particularly those based on Density Functional Theory (DFT), have been extensively applied to study the structural, electronic, and mechanical properties of this compound-containing materials. psi-k.nettandfonline.com

One area of focus has been the study of this compound halides (RbF, RbCl, RbBr, RbI). Using a pseudo-potential plane-wave approach based on DFT, researchers have calculated properties such as lattice constants, bulk moduli, and their pressure derivatives. tandfonline.com These calculations also predict the structural phase transitions these compounds undergo at high pressures, typically from a sodium chloride (NaCl)-type structure to a cesium chloride (CsCl)-type structure. tandfonline.com The elastic constants and their dependence on pressure have also been determined, allowing for the derivation of mechanical properties like shear moduli, Young's modulus, and Poisson's ratio for polycrystalline aggregates of these materials. tandfonline.com

First-principles molecular dynamics simulations have also been employed to investigate the behavior of liquid this compound under high pressure. aps.org These simulations have shown that with increasing pressure, the structure of liquid this compound undergoes a change related to an electronic s-d transition. aps.org Near the triple point, the electronic density of states is dominated by the s component, but as pressure increases, the d component near the Fermi level grows. aps.org

In the realm of more complex materials, DFT has been used to investigate layered chalcogenides containing this compound, such as Cu₂RbVS₄, Cu₂RbNbS₄, and Cu₂RbTaS₄. acs.org These computational studies explore their structural and optoelectronic properties, finding that properties like the bandgap are primarily influenced by the transition metal ion. acs.org Such studies are crucial for understanding and predicting the behavior of these materials for potential applications in electronics and spintronics. acs.org

Calculated Properties of this compound Halides from First-Principles Methods tandfonline.com

Compound	Lattice Constant (Å)	Bulk Modulus (GPa)	Transition Pressure (GPa) (NaCl to CsCl type)
RbF	5.78	32.7	3.5
RbCl	6.91	17.1	0.51
RbBr	7.22	14.3	0.47
RbI	7.64	11.4	0.38

Theoretical Modeling in this compound Atomic Physics

Theoretical modeling plays a central role in atomic physics, and the this compound atom, with its relatively simple electronic structure ([Kr]5s¹), is a key system for such studies. researchgate.netwikipedia.org These models are essential for interpreting experimental results and predicting the behavior of this compound atoms under various conditions, particularly in fields like laser cooling, Bose-Einstein condensation, and atomic clocks. researchgate.netaip.org

A significant area of theoretical work involves the accurate calculation of the energy levels of this compound atoms, especially the highly excited Rydberg states. aps.org Various theoretical models are used for this purpose, including the semiclassical approach, numerical Coulomb approximation, and single-electron model potentials with the inclusion of spin-orbit coupling. aps.org These calculations are vital for verifying experimental spectroscopic data and providing reference values for energy levels. aps.org

Theoretical models have also been developed to describe the interaction of this compound atoms with light, which is fundamental to applications like polarization spectroscopy. aps.org By solving the rate equations for the populations of all magnetic sublevels, researchers can generate theoretical line shapes of polarization spectra for the D₂ transitions in this compound, which show excellent agreement with experimental results. aps.org

Furthermore, theoretical collision physics heavily relies on this compound isotopes (⁸⁵Rb and ⁸⁷Rb) as model systems. researchgate.net Theoretical frameworks have been developed to unravel interaction properties like scattering lengths and Feshbach resonances, which are crucial for controlling interactions in ultracold atomic gases. researchgate.net Ab initio electronic structure methods are also used to model the interactions between a this compound atom and other molecules, for instance, to understand the effect of cell wall coatings in magnetometers on the this compound atom's ground and excited states. aip.orgresearchgate.net

Comparison of Theoretical and Experimental Transition Energies for ⁸⁷Rb aip.org

Transition	Theoretical Value (CASPT2/TZP)	Experimental Value
5²S → 5²P (without spin-orbit coupling)	1.488 eV	-
D₁ (5²S₁/₂ → 5²P₁/₂)	1.476 eV	1.560 eV
D₂ (5²S₁/₂ → 5²P₃/₂)	1.494 eV	1.589 eV

Simulations for this compound-Containing Materials

Simulations, particularly those employing molecular dynamics and other molecular modeling techniques, are used to study the behavior of this compound in complex environments. These simulations provide insights into dynamic processes and interactions that are not accessible through static first-principles calculations alone.

An important application of these simulations is in geochemistry and environmental science, for example, in understanding the adsorption of this compound cations (Rb⁺) onto mineral surfaces. nih.gov Molecular simulations using geometry optimization and molecular dynamics methods have been used to investigate the adsorption behavior of Rb⁺ on weathered micaceous minerals. nih.gov These simulations can determine the optimal adsorption configurations and thermodynamics, revealing, for instance, that Rb⁺ binds more strongly than Cs⁺ in certain sites on the mineral surface. nih.gov Such studies are critical for developing models for the transport and fate of radionuclides in the environment. nih.gov

Simulations are also used to investigate the properties of complex biological systems containing this compound ions. For example, a combination of IRMPD spectroscopy and computational methods has been used to study the structures and properties of metal cationized complexes of nucleic acid base pairs with this compound. nih.gov These simulations help to determine the preferred binding sites of the Rb⁺ ion and the resulting structure of the complex. nih.gov

In materials science, simulations are used to understand the behavior of this compound in various host materials. For instance, simulations of the adsorption of this compound from simulated brine using adsorbents like magnesium ammonium (B1175870) phosphate (B84403) help in understanding the adsorption mechanism, which is often found to be ion exchange. mdpi.com These kinetic and thermodynamic studies, which follow models like the pseudo-second-order kinetic model and the Langmuir isotherm model, are vital for developing efficient methods for this compound extraction. mdpi.com

Adsorption Properties of this compound on Magnesium Ammonium Phosphate in Simulated Brine mdpi.com

Parameter	Value/Model
Adsorption Capacity for Rb⁺	2.83 mmol/g
Kinetic Model	Pseudo-second order
Isotherm Model	Langmuir
Primary Adsorption Mechanism	Ion Exchange

Emerging and Interdisciplinary Research Frontiers of Rubidium

Integration of Rubidium in Miniaturized Devices for Quantum Technologies

This compound atoms are central to the development of miniaturized devices for various quantum technologies, including atomic clocks, quantum sensors, and quantum computing. quera.comelectronicsforu.combisinfotech.comgatech.eduresearchgate.nethuji.ac.ilquantumcriticalmetals.comoptica.orgyoutube.com The drive towards miniaturization in these fields is motivated by the need for compact, portable, and scalable quantum systems. electronicsforu.combisinfotech.comhuji.ac.ilresearchgate.netmacqsimal.eufbh-berlin.de

Miniaturized Atomic Clocks: this compound atomic clocks are renowned for their precision and stability, crucial for applications like GPS, telecommunications, and scientific research. samaterials.comdrukarnia.com.uaquantumcriticalmetals.commacqsimal.eumicrochip.com Efforts are focused on reducing the size, weight, and power consumption (SWaP) of these clocks while maintaining or improving performance. researchgate.netmacqsimal.eufbh-berlin.demicrochip.comsafran-navigation-timing.com This involves the development of compact components like miniaturized microwave cavities and the integration of this compound vapor cells using Micro-Electro-Mechanical Systems (MEMS) fabrication techniques. gatech.eduyoutube.comresearchgate.netmacqsimal.eu For instance, miniaturized this compound oscillators with significantly reduced volume and power consumption compared to standard versions have been developed for mobile and demanding applications. safran-navigation-timing.com Research also explores using two-photon transitions in this compound for compact optical frequency references suitable for space applications. researchgate.netfbh-berlin.de

Quantum Sensors: this compound vapor cells are a core component in various quantum sensors, including magnetometers and gyroscopes. wikipedia.orggatech.eduhuji.ac.ilquantumcriticalmetals.comoptica.orgyoutube.com Miniaturized vapor cells, fabricated using techniques like femtosecond laser writing and MEMS technology, are enabling the development of compact and highly sensitive atomic sensors for applications ranging from environmental monitoring to navigation. optica.orgyoutube.com These sensors leverage the interaction of light with this compound atoms to detect subtle changes in magnetic fields or rotation. optica.orgoptica.org

Quantum Computing: this compound atoms, particularly This compound-87 (B1240521) (87Rb), are utilized as qubits in neutral-atom quantum computers. usgs.govquera.comthequantuminsider.com Their energy levels and hyperfine structure allow for trapping and manipulation using lasers and magnetic fields. quera.comthequantuminsider.com Researchers are exploring the potential of this compound-based systems for scalable and robust quantum information processing. quera.com Progress includes the development of prototypes with a significant number of qubits, held and controlled using optical tweezers. quera.comthequantuminsider.com The ability to manipulate ultracold this compound atoms to behave like charged particles is also being investigated for novel computational approaches. gadgetbytenepal.com

Research findings highlight the successful miniaturization of this compound-based quantum devices. For example, a CubeSat-compatible optical frequency reference module utilizing a this compound vapor cell demonstrated a relative frequency instability of 1.7 x 10-12 at 1 second averaging time within a volume of 70 × 26 × 19 mm³. fbh-berlin.de Another miniaturized this compound atomic clock prototype based on coherent population trapping (CPT) in 87Rb-filled MEMS vapor cells achieved minimal SWaP and costs while maintaining excellent long-term performance. macqsimal.eu

Table 1: Examples of Miniaturized this compound Quantum Devices and Performance Metrics

Device Type	This compound Isotope Used	Key Technology	Volume	Performance Metric (Example)	Source
Miniaturized Atomic Clock	87Rb	MEMS Vapor Cells, CPT	~51 cm³	Low monthly drift rate, high stability	macqsimal.eumicrochip.com
Miniaturized Atomic Clock	Not specified	Microwave Optical Double Resonance	51 cm³	1-day holdover < 1µs, Retrace < 1E-10	safran-navigation-timing.com
Optical Frequency Reference	85Rb	Two-photon transition	Few liters (target)	Fractional instability ~ 10-15 (potential)	researchgate.netfbh-berlin.de
Optical Frequency Reference	Not specified	DFB diode laser, Vapor cell	70 × 26 × 19 mm³ (~34 cm³)	Relative frequency instability 1.7 x 10-12 at 1s	fbh-berlin.de
Chip-scale Atomic Magnetometer	Alkali metals (e.g., Rb)	Nanophotonic integration	Micrometer-scale spatial resolution	Magnetic sensitivity 700 pT/√Hz	huji.ac.il
Neutral Atom Quantum Computer	87Rb	Optical tweezers	Not specified	50 qubits (prototype)	thequantuminsider.com

Novel Applications in Specialized Industrial and Scientific Processes

Beyond quantum technologies, this compound is finding novel applications in specialized industrial and scientific processes, driven by its unique chemical and physical properties.

Catalysis: this compound compounds are being explored as promoters or co-catalysts in various industrial catalytic reactions. usgs.govicast.org.uk For example, this compound, alongside cesium, is being investigated as a promoter in carbon-supported ruthenium catalysts for ammonia (B1221849) synthesis, with studies comparing the interaction of this compound and cesium promoters with the support and active component. researchgate.net this compound perrhenate (B82622) (RbReO₄) is also being studied for its potential in catalyst preparation, offering advantages such as shorter reaction times and enhanced yields in certain organic reactions. mdpi.com

Advanced Materials Science: this compound is playing a role in the development of advanced materials with enhanced properties. This compound nitrate (B79036) (RbNO₃) is used in the synthesis of materials with high thermal stability and conductivity, including this compound niobate (RbNbO₃) for piezoelectric devices, optical coatings, and superconducting materials. marketresearchintellect.com Researchers are also exploring this compound nitrate's potential in creating novel materials for quantum computing. marketresearchintellect.com this compound compounds are incorporated into specialty glasses and ceramics to improve properties like electrical conductivity and stability. samaterials.comusgs.govquantumcriticalmetals.comeverestmetals.au

Energy Storage: this compound compounds are being investigated for their potential to enhance the performance of batteries, particularly in next-generation energy storage devices like lithium-ion and solid-state batteries. drukarnia.com.uamarketresearchintellect.com Their electrochemical properties can help improve energy density and longevity. marketresearchintellect.com Furthermore, this compound-containing oxides are being explored as high-performance oxide-ion conductors for solid oxide fuel cells (SOFCs). techbriefs.comisct.ac.jpeurekalert.orgsciencedaily.com Research has identified this compound bismuth molybdate (B1676688) (Rb₅BiMo₄O₁₆) as a promising material with exceptionally high oxide-ion conductivity at moderate temperatures, potentially leading to lower operating temperatures and reduced costs for SOFCs. techbriefs.comisct.ac.jpsciencedaily.com

Other Scientific Applications: this compound's properties are also being leveraged in other scientific endeavors. This compound-87 is used in experiments creating Bose-Einstein condensates, a state of matter where atoms are cooled to near absolute zero. wikipedia.orgquera.com this compound vapor cells are used in studies involving laser cooling and trapping experiments. samaterials.comwikipedia.org Research also suggests potential uses in hydrogen batteries, ion propulsion engines, and magnetohydrodynamic power generation. usgs.goveverestmetals.au

Detailed research findings illustrate the progress in these areas. In catalysis, comparative studies have shown differences in how this compound and cesium promoters interact with catalyst supports, influencing catalytic activity. researchgate.net In energy storage, the discovery of Rb₅BiMo₄₁₆ demonstrates a significant advancement in oxide-ion conductivity, with values substantially higher than traditional materials like yttria-stabilized zirconia at similar temperatures. techbriefs.comisct.ac.jpsciencedaily.com

Table 2: Novel Applications of this compound in Industrial and Scientific Processes

Application Area	This compound Compound/Form	Specific Use/Research Focus	Potential Benefits	Source
Industrial Catalysis	This compound compounds	Promoter in ammonia synthesis	Improved activity at lower temperatures/pressures (under investigation)	icast.org.ukresearchgate.net
Industrial Catalysis	This compound perrhenate	Catalyst preparation for organic reactions	Shorter reaction time, enhanced yield, use of eco-friendly solvents (potential)	mdpi.com
Advanced Materials Science	This compound nitrate	Synthesis of high thermal stability/conductivity materials	Development of piezoelectric devices, optical coatings, superconductors, materials for quantum computing	marketresearchintellect.com
Advanced Materials Science	This compound compounds	Additive in specialty glasses and ceramics	Enhanced conductivity, stability, optical properties	samaterials.comusgs.govquantumcriticalmetals.comeverestmetals.au
Energy Storage	This compound compounds	Enhancing performance of Li-ion and solid-state batteries	Improved energy density and longevity	drukarnia.com.uamarketresearchintellect.com
Energy Storage	This compound-containing oxides	High-performance oxide-ion conductors for SOFCs	Lower operating temperature, reduced cost (potential)	techbriefs.comisct.ac.jpsciencedaily.com
Scientific Research	This compound-87	Creation of Bose-Einstein condensates	Fundamental physics research	wikipedia.orgquera.com
Scientific Research	This compound vapor	Laser cooling and trapping experiments	Fundamental atomic physics research	samaterials.comwikipedia.org

Q & A

Q. How do isotopic variations of rubidium (⁸⁵Rb and ⁸⁷Rb) influence experimental outcomes in atomic spectroscopy?

• Methodological Answer : Isotopic composition affects hyperfine splitting and nuclear magnetic resonance (NMR) signals. For precise measurements:

• Use mass spectrometry to verify isotopic ratios (e.g., natural abundance: ⁸⁵Rb ≈72.17%, ⁸⁷Rb ≈27.83%) .
• Calibrate spectroscopic instruments using IUPAC-recommended atomic weights (e.g., historical discrepancies in Ar(Rb) from 85.47 to 85.4678(3)) .
• Account for ⁸⁷Rb β-decay (half-life: 48.8 Ga) in long-term studies to avoid Sr contamination in materials .

Q. What are the best practices for synthesizing and characterizing this compound compounds to ensure reproducibility?

• Methodological Answer :

• Follow IUPAC protocols for compound synthesis, including inert-atmosphere techniques (e.g., gloveboxes) to prevent oxidation.
• Characterize products via X-ray diffraction (XRD) and NMR, ensuring purity >99% for research-grade materials.
• Document experimental conditions (temperature, solvent, stoichiometry) in line with journal guidelines (e.g., Beilstein Journal of Organic Chemistry standards) .

Advanced Research Questions

Q. How can NMR linewidth discrepancies in this compound isotopes (e.g., 100× wider than cesium-133) be minimized for accurate nuclear magnetic moment calculations?

• Methodological Answer :

• Use dual-nucleus NMR co-detection (e.g., simultaneous ⁸⁵Rb and ⁸⁷Rb measurements) to reduce experimental uncertainty to δ≈10⁻⁷ .
• Optimize magnetic field homogeneity and sample concentration (≤0.1 M in aqueous solutions) to mitigate signal broadening .
• Validate results against prior nuclear magnetic moment data (μ(⁸⁷Rb) = 2.7512(5) μₙ, μ(⁸⁵Rb) = 1.3535(5) μₙ) .

Q. What strategies resolve contradictions in historical atomic weight determinations for this compound?

• Methodological Answer :

• Cross-validate using modern mass spectrometry and neutron activation analysis to address inconsistencies in early IUPAC recommendations (e.g., 1961 vs. 1969 Ar(Rb) values) .
• Apply error-propagation models to quantify uncertainties in isotopic abundance measurements (e.g., δ≈10⁻⁷ precision thresholds) .
• Reference primary literature via tools like Research Rabbit to map citation networks and identify data gaps .
  
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Q. How can this compound’s β-decay (⁸⁷Rb → ⁸⁷Sr) be experimentally controlled in geochronology studies?

• Methodological Answer :

• Use isotope dilution thermal ionization mass spectrometry (ID-TIMS) to isolate ⁸⁷Sr interference.
• Model decay corrections using half-life data (48.8±0.5 Ga) and validate via concordance tests with U-Pb dating .
• Document protocols in alignment with FAIR data principles (Findable, Accessible, Interoperable, Reusable) for repository sharing .

Methodological Frameworks for this compound Research

Q. What experimental design principles ensure ethical and feasible this compound research?

• Methodological Answer :

• Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant):
• Feasibility: Prioritize small-scale isotopic studies before scaling to complex systems.
• Novelty: Explore understudied applications (e.g., this compound in quantum coherence experiments).
• Use PICO (Population, Intervention, Comparison, Outcome) for clinical studies involving this compound radiotracers .

Data Management and Reproducibility

Q. How should this compound research data be curated to meet journal reproducibility standards?

• Methodological Answer :

• Store raw NMR/MS spectra and synthesis logs in institutional repositories (e.g., Zenodo) with DOI assignments.
• Adopt Beilstein Journal guidelines:
• Include ≤5 compound syntheses in main text; others in supplementary files .
• Specify instrument models (e.g., Bruker Avance III HD NMR) and software versions .

Tables for Quick Reference

This compound Isotope Properties	⁸⁵Rb	⁸⁷Rb
Natural Abundance	72.17%	27.83%
Atomic Mass (Da)	84.91178974(3)	86.90918053(4)
Nuclear Magnetic Moment (μₙ)	1.3535(5)	2.7512(5)
β-Decay Half-Life	Stable	48.8(5) Ga

Key Journals for this compound Research	Focus Areas
Beilstein Journal of Organic Chemistry	Synthesis, characterization
Journal of Magnetic Resonance	NMR methodology, isotopic analysis
Geochimica et Cosmochimica Acta	Rb-Sr geochronology